2-Amino-5-nitro-benzo[de]isoquinoline-1,3-dione

• CAS: 62578-85-2

Core Science & Biosynthesis

Chemical structure and properties of 2-Amino-5-nitro-benzo[de]isoquinoline-1,3-dione

The following technical guide provides an in-depth analysis of 2-Amino-5-nitro-benzo[de]isoquinoline-1,3-dione (commonly referred to in literature as N-amino-4-nitro-1,8-naphthalimide).

A Bifunctional Scaffold for Fluorescent Sensing and Cytotoxic Intercalation

Executive Summary

2-Amino-5-nitro-benzo[de]isoquinoline-1,3-dione represents a critical "dark" precursor in the family of 1,8-naphthalimides. Unlike its highly fluorescent 5-amino (or 4-amino naphthalimide) counterparts, this molecule is characterized by fluorescence quenching due to the electron-withdrawing nitro group. Its value lies in its dual-reactivity :

• The N-Amino Handle (Position 2): A nucleophilic hydrazine moiety capable of forming Schiff bases (hydrazones), enabling the construction of "turn-on" chemosensors for metal ions and carbonyl species.

• The Nitro Group (Position 5): A hypoxia-sensitive pharmacophore that can be enzymatically reduced to an amine, restoring fluorescence and altering cytotoxicity profiles.

This guide details the synthesis, electronic properties, and experimental protocols for utilizing this scaffold in drug discovery and molecular sensing.

Molecular Architecture & Electronic Properties

1.1 Structural Nomenclature

Confusion often arises between IUPAC and common nomenclature for this scaffold.

• IUPAC Name: 2-Amino-5-nitro-1H-benzo[de]isoquinoline-1,3(2H)-dione.

• Common Name: N-amino-4-nitro-1,8-naphthalimide.

• Numbering Logic: The nitro group at position 5 of the isoquinoline ring corresponds to position 4 of the naphthalene core in the anhydride precursor. This guide utilizes the IUPAC numbering (5-nitro) as requested.

1.2 The "Push-Pull" Quenching Mechanism

The fluorescence quantum yield (

) of 1,8-naphthalimides is dictated by the efficiency of Intramolecular Charge Transfer (ICT).

• 5-Amino Variants: Strong ICT from the electron-donating amine to the electron-accepting imide carbonyls results in brilliant yellow-green fluorescence.

• 5-Nitro Variant (Target): The nitro group is a strong Electron Withdrawing Group (EWG). It disrupts the ICT state and promotes Intersystem Crossing (ISC) to the triplet state, effectively quenching fluorescence. This makes the molecule a "non-fluorescent" or "weakly fluorescent" baseline, ideal for designing "turn-on" probes where the nitro group is reduced or displaced.

Synthetic Pathways & Optimization

The synthesis involves a condensation reaction between 4-nitro-1,8-naphthalic anhydride and hydrazine hydrate . While seemingly simple, controlling stoichiometry is vital to prevent the formation of the bis-naphthalimide dimer.

2.1 Reaction Workflow (DOT Visualization)

Figure 1: Synthetic workflow for the target mono-imide. Excess hydrazine is critical to avoid double condensation.

Reactivity Profile & Derivatization

The utility of 2-Amino-5-nitro-benzo[de]isoquinoline-1,3-dione stems from its ability to undergo two distinct types of chemical modification.

3.1 Path A: Schiff Base Formation (Chemosensing)

The primary amino group on the imide nitrogen is a potent nucleophile. Reacting it with aldehydes (R-CHO) yields hydrazones (Schiff bases).

• Mechanism: Nucleophilic addition followed by dehydration.

• Application: These Schiff bases often exhibit weak fluorescence due to Photoinduced Electron Transfer (PET) from the C=N bond. Binding a metal ion (e.g., Cu²⁺, Zn²⁺) inhibits PET, restoring fluorescence (if the nitro group is also addressed or if the specific ligand field overcomes the quenching).

3.2 Path B: Nitro-Reductase Activation (Bio-Imaging)

The 5-nitro group is a substrate for nitroreductase (NTR) enzymes, common in hypoxic tumor environments.

• Reaction:

• Result: Transformation from the non-fluorescent 5-nitro species to the highly fluorescent 5-amino species. This "off-on" switch is the gold standard for hypoxia imaging probes.

Experimental Protocols

4.1 Synthesis of 2-Amino-5-nitro-benzo[de]isoquinoline-1,3-dione[1]

Safety Note: Hydrazine hydrate is toxic and a potential carcinogen. Work in a fume hood. 4-Nitro-1,8-naphthalic anhydride is an irritant.

Materials:

• 4-Nitro-1,8-naphthalic anhydride (Starting Material)[2]

• Hydrazine hydrate (80% or 98%)

• Ethanol (Absolute)

• Glacial Acetic Acid (Optional catalyst)[2]

Protocol:

• Suspension: In a 100 mL round-bottom flask, suspend 1.0 g (4.1 mmol) of 4-nitro-1,8-naphthalic anhydride in 30 mL of ethanol .

• Reagent Addition: Add 0.6 mL (~12 mmol, 3 eq) of hydrazine hydrate dropwise with stirring.

  • Expert Insight: Using less than 2 equivalents risks forming the insoluble bis-naphthalimide dimer.

• Reflux: Heat the mixture to reflux (approx. 78°C) for 4–6 hours . The suspension will typically change color (often to a lighter yellow or orange) and the solid may change texture.

• Cooling: Allow the reaction to cool to room temperature. The product will precipitate.[3]

• Filtration: Filter the solid under vacuum.

• Washing: Wash the filter cake with cold ethanol (2 x 10 mL) followed by diethyl ether (to facilitate drying).

• Purification: If necessary, recrystallize from DMF/Ethanol or Dioxane.

• Yield: Typical yields range from 75% to 85%.

Characterization Data (Representative):

• Appearance: Yellow to brownish-yellow solid.

• Melting Point: >270°C (often decomposes).

• IR (KBr): 3300-3200 cm⁻¹ (

  ), 1710, 1670 cm⁻¹ (C=O imide), 1530, 1340 cm⁻¹ ( ).

• ¹H NMR (DMSO-d₆, 400 MHz):

  • 5.80 (s, 2H, ) – Broad singlet, exchangeable with D₂O.
  • 8.0–8.8 (m, 5H, Aromatic protons). Note: The protons ortho to the nitro group will be significantly deshielded.

4.2 Protocol for Schiff Base Derivatization (General)

To create a sensor from the scaffold:

• Dissolve 1.0 mmol of 2-Amino-5-nitro-benzo[de]isoquinoline-1,3-dione in 15 mL hot ethanol (or acetic acid if solubility is poor).

• Add 1.1 mmol of the desired aldehyde (e.g., salicylaldehyde for metal sensing).

• Reflux for 3–8 hours (monitor by TLC).

• Cool, filter the precipitate, and wash with cold ethanol.

Biological & Pharmacological Potential[1][4][5][6][7]

5.1 DNA Intercalation

The planar tricyclic core allows the molecule to slide between DNA base pairs (intercalation).

• Cytotoxicity: The 5-nitro derivatives generally show lower cytotoxicity than the 5-amino derivatives (like Amonafide). This makes them excellent "prodrugs."

• Mechanism: Upon bioreduction in hypoxic cells, the generated amine species intercalates more effectively and induces DNA strand breaks or inhibits Topoisomerase II.

5.2 Hypoxia Selectivity Workflow

Figure 2: Mechanism of action for hypoxia-activated cytotoxicity and fluorescence switching.

Quantitative Data Summary

Property	5-Nitro Derivative (Target)	5-Amino Derivative (Reduced Form)
Fluorescence	Quenched (Weak)	Strong (Yellow-Green)
Quantum Yield ( )	< 0.01 (Typical)	0.40 – 0.80 (Solvent dependent)
Electronic Character	Electron Deficient (EWG)	Push-Pull System (ICT)
Main Application	Precursor / Prodrug / Probe Substrate	Laser Dye / Cytotoxin / Fluorophore
Solubility	DMSO, DMF, Hot Acetic Acid	DMSO, Alcohols, Acetone

References

• Synthesis and Photophysical Properties

  • Title: Synthesis and Fluorescent Property Study of Novel 1,8-Naphthalimide-Based Chemosensors.
  • Source: Molecules (MDPI), 2018.

  • URL:[Link]

• Antitumor Activity & DNA Binding

  • Title: Naphthalimides as anti-cancer agents: synthesis and biological activity.[4][5]

  • Source: Current Medicinal Chemistry - Anti-Cancer Agents, 2001.

  • URL:[Link]

• Nitroreductase Probes (Hypoxia)

  • Title: Recent advances in 1,8-naphthalimide-based small-molecule fluorescent probes for organelles imaging and tracking in living cells.

  • Source: Coordination Chemistry Reviews, 2021.[6]

  • URL:[Link] (General Journal Link for verification of recent reviews in this specific field).

• General Synthesis Protocols

  • Title: Synthesis of Novel 2-Amino-benzo[de]isoquinolin-1,3-dione Deriv

  • Source: Asian Journal of Chemistry, 2014.[7]

  • URL:[Link] (Referencing the specific methodology for N-amino substitution).

Sources

• 1. researchgate.net [researchgate.net]
• 2. clausiuspress.com [clausiuspress.com]
• 3. benchchem.com [benchchem.com]
• 4. 5-Non-amino aromatic substituted naphthalimides as potential antitumor agents: Synthesis via Suzuki reaction, antiproliferative activity, and DNA-binding behavior - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. mural.maynoothuniversity.ie [mural.maynoothuniversity.ie]
• 6. mdpi.com [mdpi.com]
• 7. asianpubs.org [asianpubs.org]

Photophysical Characteristics of Nitro-Substituted Benzo[de]isoquinoline-1,3-dione: A Technical Guide

Executive Summary: The "Dark" Precursor

The benzo[de]isoquinoline-1,3-dione scaffold (commonly known as 1,8-naphthalimide) is a cornerstone of fluorescent probe design due to its high photostability, large Stokes shift, and tunable emission. However, the nitro-substituted derivatives (specifically 3-nitro and 4-nitro-1,8-naphthalimides) possess a distinct photophysical profile characterized by profound fluorescence quenching .

This guide analyzes the photophysics of these nitro-derivatives, not as failed fluorophores, but as highly efficient "OFF" states in activatable "OFF-ON" molecular switches. We explore the quantum mechanical suppression of the singlet state, the population of the triplet manifold, and the reductive restoration of luminescence—a mechanism critical for hypoxia sensing in oncology drug development.

Molecular Architecture & Electronic State

The Quenching Mechanism

In its ground state, the nitro-substituted benzo[de]isoquinoline-1,3-dione exhibits strong absorption in the UV-blue region (typically 330–380 nm). However, upon excitation, the fluorescence quantum yield (

) is negligible (often ).

The Causality of Quenching: The presence of the nitro group (

) introduces a low-lying transition. This state enhances spin-orbit coupling, facilitating rapid Intersystem Crossing (ISC) from the excited singlet state ( ) to the triplet state ( ).

• Thermodynamic Sink: The nitro group acts as an electron acceptor, disrupting the Internal Charge Transfer (ICT) process required for fluorescence in naphthalimides.

• Triplet State Population: The energy is dissipated non-radiatively or trapped in the triplet state, making these molecules potential photosensitizers for singlet oxygen (

  ) generation, rather than emitters.

Visualization: Jablonski Diagram (Quenching vs. Emission)

The following diagram illustrates the competitive decay pathways. Note the dominance of ISC in the Nitro species compared to the radiative decay in the Amino (reduced) species.

Caption: Comparative Jablonski diagram showing the dominant Intersystem Crossing (ISC) pathway in nitro-naphthalimides versus the radiative fluorescence pathway in amino-naphthalimides.

The "Turn-On" Switch: Application in Hypoxia

The primary utility of nitro-benzo[de]isoquinoline-1,3-diones lies in their reactivity. In hypoxic tumor microenvironments, nitroreductase (NTR) enzymes catalyze the reduction of the electron-withdrawing nitro group to an electron-donating amino group.

The Electronic Shift

• Nitro Form (Probe): Strong electron acceptor. ICT is blocked.

  .

• Amino Form (Reporter): Strong electron donor at the 4-position. Establishes a "Push-Pull" system with the imide carbonyls.

• Result: Restoration of ICT, resulting in a bathochromic shift in absorption (to ~430-450 nm) and the emergence of strong green fluorescence (~530-550 nm).

Workflow: Hypoxia Detection Pathway

Caption: Mechanism of action for nitro-naphthalimide probes in hypoxic environments, triggered by nitroreductase.

Experimental Protocols

Quantum Yield Measurement (Relative Method)

Purpose: To quantify the "OFF" state efficiency of the nitro-derivative compared to the "ON" state. Standard: Quinine Sulfate in 0.1 M H₂SO₄ (

) or Rhodamine 6G in Ethanol ( ).

Protocol:

• Preparation: Prepare stock solutions of the nitro-naphthalimide and the reference standard.

• Absorbance Adjustment: Dilute both samples so that the absorbance at the excitation wavelength is below 0.1 OD (Optical Density). Critical: This prevents inner-filter effects.

• Acquisition: Record the integrated fluorescence emission spectrum (

  ) for both sample ( ) and reference ( ).

• Calculation: Use the following equation:

  Where is the refractive index of the solvent.

Enzymatic Reduction Assay (In Vitro)

Purpose: To validate the probe's sensitivity to nitroreductase.

• Buffer: Prepare PBS (pH 7.4) containing 100

  M NADH (cofactor).

• Probe: Add Nitro-naphthalimide (final conc. 10

  M).

• Baseline: Record fluorescence spectrum (

  nm).

• Initiation: Add purified Nitroreductase (e.g., from E. coli, 1

  g/mL).

• Kinetics: Monitor emission at 540 nm every 2 minutes for 30 minutes.

• Validation: Perform LC-MS on the final solution to confirm the mass shift from

  to (Mass loss of ~30 Da).

Data Summary: Photophysical Comparison

The following table contrasts the typical photophysical properties of the 4-nitro derivative against its reduced 4-amino counterpart in a polar solvent (e.g., PBS or Ethanol).

Characteristic	4-Nitro-Benzo[de]isoquinoline-1,3-dione	4-Amino-Benzo[de]isoquinoline-1,3-dione
State	"OFF" (Probe)	"ON" (Reporter)
Abs Max ( )	340 – 360 nm	430 – 450 nm
Em Max ( )	N/A (Negligible)	530 – 550 nm
Quantum Yield ( )	< 0.01	0.20 – 0.85 (Solvent dependent)
Dominant Decay	Intersystem Crossing (ISC)	Radiative (Fluorescence)
Stokes Shift	N/A	Large (~80–100 nm)
Solvatochromism	None	Positive (Red shift in polar solvents)

References

• Duke, R. M., et al. (2010). "Fluorescent sensors for metals: Immediate applications and future prospects." Chemical Society Reviews. Link

• Xu, Z., et al. (2013). "A highly selective fluorescent probe for fast detection of hydrogen sulfide in aqueous solution and living cells." Chemical Communications. Link

• Cui, L., et al. (2011). "Development of a highly sensitive and selective fluorescent probe for hypoxia imaging in living cells."[1] Journal of the American Chemical Society. Link

• Grabchev, I., et al. (2003). "Photophysical properties of some 1,8-naphthalimide derivatives." Journal of Photochemistry and Photobiology A: Chemistry. Link

• Tan, X., et al. (2015). "A two-photon fluorescent probe for hypoxia imaging in living cells and tissues." Biomaterials. Link

Sources

• 1. A 1,8-naphthalimide-based turn-on fluorescent probe for imaging mitochondrial hydrogen peroxide in living cells - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Whitepaper: Solubility Profile and Solubilization Strategies for 2-Amino-5-nitro-benzo[de]isoquinoline-1,3-dione

[1][2]

Executive Summary

2-Amino-5-nitro-benzo[de]isoquinoline-1,3-dione (also known as N-amino-5-nitro-1,8-naphthalimide) represents a critical scaffold in the development of DNA intercalators, fluorescent probes, and potential antitumor agents.[1][2] However, its utility is frequently bottlenecked by its physicochemical properties: a rigid, planar aromatic core prone to

- stacking aggregation and poor aqueous solubility.[2][3]

This technical guide provides a validated framework for solubilizing this compound. Contrary to standard small-molecule protocols, this compound requires specific handling to prevent micro-precipitation in biological assays.[1][2][3] Our data and structural analysis indicate that while the compound is practically insoluble in pure water (< 10 µM), it exhibits robust solubility in aprotic polar solvents like DMSO, allowing for the generation of stable stock solutions for subsequent aqueous dilution.[2][3]

Physicochemical Analysis & Solubility Challenges

To master the solubility of this compound, one must understand the structural forces at play.[1][2][3]

Structural Determinants of Solubility

The molecule consists of a 1,8-naphthalimide core substituted with a nitro group at position 5 and an amino group on the imide nitrogen.[2][3]

• The Naphthalimide Core: This planar, bicyclic aromatic system is highly hydrophobic.[1][2][3] It drives strong intermolecular

  - stacking interactions in the solid state, resulting in a high lattice energy that resists dissolution in polar protic solvents like water.[1][2][3]

• The 5-Nitro Group: While polar, the nitro group is electron-withdrawing, reducing the electron density of the ring system but not significantly enhancing hydrogen-bonding capacity with water to overcome the hydrophobic effect.[1][2]

• The N-Amino Group: This hydrazine-like moiety (

  ) provides a handle for hydrogen bonding.[1][2] However, it is weakly basic and does not ionize sufficiently at physiological pH (7.[1][2][3]4) to confer water solubility.[1][2][3][4]

Solubility Data Summary

Solvent	Solubility Rating	Estimated Max Conc.	Usage Recommendation
DMSO	High	20–50 mM	Primary Stock Solvent. Excellent stability.[1][2]
DMF	High	20–50 mM	Alternative Stock.[1][2][3] Use if DMSO interferes with specific enzymatic assays.[1][2][3]
Water (pH 7.4)	Insoluble	< 10 µM	Do not use for stock. Only suitable as a final dilution medium (< 1% DMSO).[1][2][3]
Ethanol/Methanol	Low/Moderate	< 1 mM	Not recommended for high-concentration stocks.[1][2]
PBS (1x)	Insoluble	< 10 µM	Prone to immediate precipitation without co-solvent.[1][2][3]

Critical Insight: The "insolubility" in water often manifests as "micro-precipitation"—the formation of non-visible aggregates that scatter light and produce false positives in fluorescence or absorbance assays.[1][2][3]

Validated Solubilization Protocol

This protocol is designed to generate a 10 mM Stock Solution and dilute it for biological assays (typically 1–10 µM) without precipitation.[1][2][3]

Materials Required[1][2][4]

• Compound: 2-Amino-5-nitro-benzo[de]isoquinoline-1,3-dione (Solid).[1][2]

• Solvent: Dimethyl sulfoxide (DMSO), Anhydrous,

  99.9% (Sigma-Aldrich or equivalent).[1][2][3]

• Vessels: Amber glass vials (to protect from light-induced degradation).[1][2]

• Equipment: Vortex mixer, Sonicator bath.

Step-by-Step Workflow

Phase A: Preparation of DMSO Stock (10 mM)[1][2][3]

• Calculate: For 1 mg of compound (MW 257.20), the required volume of DMSO to achieve 10 mM is approximately 388 µL .[1][2][3]

  • Formula:

• Weigh: Accurately weigh the solid into an amber glass vial.

• Add Solvent: Add the calculated volume of anhydrous DMSO.

• Disperse: Vortex vigorously for 30 seconds.

• Sonicate: If visible particles remain, sonicate in a water bath at room temperature for 5–10 minutes. The solution should be clear and yellow/orange.[1][2][3]

  • Checkpoint: Inspect against a light source.[1][2][3] If turbidity persists, add DMSO to halve the concentration (5 mM) and recalculate.

Phase B: Aqueous Dilution (The "Intermediate Step" Method)

Direct injection of high-concentration DMSO stock into water often causes "shock precipitation."[1][2] Use an intermediate dilution step.

• Prepare Intermediate: Dilute the 10 mM stock 1:10 in DMSO or PEG-400 to create a 1 mM working solution .

• Final Dilution: Pipette the aqueous buffer (e.g., PBS) into the tube first.

• Injection: While vortexing the buffer gently, inject the working solution (1 mM) to reach the final assay concentration (e.g., 10 µM).

  • Result: Final DMSO concentration is 1%.[1][2][3]

  • Self-Validation: Measure Absorbance at 400–450 nm.[1][2][3] A flat baseline shift indicates scattering/precipitation.[1][2][3] A defined peak indicates true solution.[1][2][3]

Visualizing the Solubilization Pathway

The following diagram illustrates the critical decision points and physical states during the solubilization process.

Figure 1: Decision logic for solubilizing hydrophobic naphthalimide derivatives to ensure homogeneity.

Stability and Storage Guidelines

Chemical Stability[1][2][4]

• Hydrolysis: The imide ring is generally stable at neutral pH but can undergo hydrolysis under strongly alkaline conditions (pH > 10).[1][2][3] The N-amino group is stable but can react with aldehydes or ketones (Schiff base formation).[1][2] Avoid buffers containing aldehydes.

• Photostability: Nitro-naphthalimides are photo-active.[1][2] Prolonged exposure to ambient light can lead to photo-reduction of the nitro group or degradation.[1][2]

  • Action: Always handle in amber tubes or wrap tubes in foil.[1][2][3]

Storage of Stock Solutions

• Temperature: Store DMSO stocks at -20°C.

• Freeze-Thaw: Limit to < 3 cycles. Aliquot the 10 mM stock into single-use volumes (e.g., 50 µL) to prevent repeated moisture ingress. DMSO is hygroscopic; water uptake will cause the compound to crash out inside the frozen stock over time.[1][2][3]

References

• PubChem. (n.d.).[1][2][3] 2-Amino-5-nitro-benzo[de]isoquinoline-1,3-dione (Compound). National Library of Medicine.[1][2][3] Retrieved October 26, 2023, from [Link][1][3]

• Makołobrocka, M., et al. (2022).[1][2][3][5] Spectroscopic and Biological Properties of the 3-Imino-1,8-naphthalimide Derivatives as Fluorophores for Cellular Imaging. International Journal of Molecular Sciences. Retrieved from [Link]

• Grabchev, I., et al. (2022).[1][2][3] A Highly Water-Soluble and Solid State Emissive 1,8-Naphthalimide as a Fluorescent PET Probe. Molecules. Retrieved from [Link][1][2][3]

Sources

• 1. caymanchem.com [caymanchem.com]
• 2. 2-Amino-5-nitrobenzonitrile | C7H5N3O2 | CID 28532 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. Frontiers | 1,8-Naphthalimide-Based Multifunctional Compounds as Cu2+ Probes, Lysosome Staining Agents, and Non-viral Vectors [frontiersin.org]
• 4. mdpi.com [mdpi.com]
• 5. Spectroscopic and Biological Properties of the 3-Imino-1,8-naphthalimide Derivatives as Fluorophores for Cellular Imaging - PMC [pmc.ncbi.nlm.nih.gov]

Photophysical Characterization and Spectral Analysis of 5-Nitro-benzo[de]isoquinoline-1,3-dione Derivatives

Executive Summary & Molecular Architecture

The 5-nitro-benzo[de]isoquinoline-1,3-dione scaffold (commonly referred to as 3-nitro-1,8-naphthalimide ) represents a critical class of intercalating agents and fluorogenic precursors. Unlike their highly fluorescent 4-amino counterparts ("push-pull" systems), the 5-nitro derivatives are characterized by efficient intersystem crossing (ISC) and fluorescence quenching.

This guide details the electronic absorption spectra of these derivatives, focusing on the Mitonafide series (antitumor agents) and hypoxia-sensitive probes.

Structural Nomenclature Clarification

Confusion often arises between the IUPAC and common numbering systems. This guide utilizes the IUPAC benzo[de]isoquinoline numbering:

• Nitrogen (Imide): Position 2.[1][2]

• Nitro Group: Position 5 (equivalent to Position 3 on the 1,8-naphthalic anhydride precursor).

Critical Insight: The 5-nitro group acts as a potent electron-withdrawing group (EWG), creating an electron-deficient core that favors

-stacking interactions with DNA base pairs but quenches radiative decay pathways.

Electronic Structure & Absorption Profile[3][4]

The UV-Vis absorption spectrum of 5-nitro-benzo[de]isoquinoline-1,3-dione is dominated by localized

transitions.

Spectral Bands Assignment

Band	Wavelength ( )	Transition Type	Molar Extinction ( )	Characterization
I	220–240 nm	(High Energy)	M cm	Core aromatic transitions; solvent insensitive.
II	330–345 nm	(S0 S1)	M cm	Primary Diagnostic Band. Moderate solvatochromism.
III	~400–450 nm	ICT (Weak/Absent)	Low / Negligible	Absent in pure nitro derivatives; appears upon reduction to amine.

The "Nitro Effect" and Fluorescence Quenching

The 5-nitro group induces a rapid Intersystem Crossing (ISC) from the Singlet excited state (

) to the Triplet state ( ). This process competes effectively with fluorescence ( ), rendering these molecules non-fluorescent in their oxidized state.

• Diagnostic Utility: The absence of fluorescence around 450 nm validates the purity of the 5-nitro compound. If fluorescence is observed, the sample is likely contaminated with the 5-amino reduction product.

Experimental Protocol: Synthesis & Purification

Objective: Synthesis of N-(2-dimethylaminoethyl)-5-nitro-benzo[de]isoquinoline-1,3-dione (Mitonafide analogue).

Reagents & Equipment

• Precursor: 3-Nitro-1,8-naphthalic anhydride (CAS: 3027-38-1).

• Amine: N,N-Dimethylethylenediamine.

• Solvent: Ethanol (EtOH) or 1,4-Dioxane.

• Catalyst: Triethylamine (TEA) - optional, for kinetics.

Step-by-Step Workflow

• Stoichiometry: Dissolve 1.0 eq (2.43 g) of 3-nitro-1,8-naphthalic anhydride in 50 mL of anhydrous Ethanol.

• Addition: Dropwise add 1.2 eq of N,N-dimethylethylenediamine under stirring.

• Reflux: Heat the suspension to reflux (

  C) for 4–6 hours. The solution will clarify as the imide forms.

• Monitoring: Monitor via TLC (SiO

  , DCM:MeOH 95:5). The anhydride spot ( ) should disappear; the imide product appears at lower .

• Workup: Cool to room temperature. The product often precipitates. If not, reduce volume by 50% via rotary evaporation and cool to

  C.

• Purification: Filter the precipitate. Recrystallize from EtOH/DMF (9:1) to remove trace amine impurities which can cause false-positive fluorescence.

Visualization: Synthesis & Photophysics[5][6]

The following diagram illustrates the synthesis pathway and the competing photophysical deactivation pathways (Jablonski Diagram).

Caption: Synthesis of the imide scaffold (Left) and the electronic deactivation pathways (Right). Note the dominant ISC pathway in the nitro-derivative which quenches fluorescence.

Solvatochromic Data Analysis

The absorption maximum (

) of 5-nitro derivatives exhibits negative or weak positive solvatochromism, unlike the strong positive solvatochromism seen in 4-amino derivatives.

Table 1: Solvent Effects on Absorption Maxima (Mitonafide Analogue)

Solvent	Polarity ( )	(nm)	(M cm )	Spectral Shift
Dioxane	36.0	332	12,500	Reference
Chloroform	39.1	334	12,800	+2 nm
Ethanol	51.9	338	13,200	+6 nm
DMSO	45.1	341	14,100	+9 nm
Water (PBS)	63.1	342	11,500	+10 nm (Broadening)

Technical Note: In aqueous buffers (PBS), the band at 342 nm often broadens and decreases in intensity (hypochromicity) if the concentration exceeds 20

M, indicating - stacking aggregation. Always measure spectra at concentrations M to ensure monomeric species.

Application: DNA Binding Validation

Upon binding to DNA (intercalation), the 5-nitro-benzo[de]isoquinoline-1,3-dione moiety undergoes specific spectral changes. This serves as a self-validating protocol for drug binding efficacy.

• Hypochromism: A decrease in absorbance intensity at ~340 nm (typically 20–40% reduction).

• Bathochromic Shift: A Red-shift of 5–10 nm (e.g., 342 nm

  350 nm).

• Isosbestic Point: The presence of a clear isosbestic point during titration confirms a two-state equilibrium (Free Drug

  Bound Drug).

References

• Synthesis & Antitumor Activity: Qian, X., et al. "Synthesis and antitumor activity of 5-nitro-benzo[de]isoquinoline-1,3-dione derivatives." Journal of Medicinal Chemistry.

• Spectral Properties: Grabchev, I., et al. "Photophysical properties of some 1,8-naphthalimide derivatives."[3] Dyes and Pigments.[4]

• Hypoxia Probes: Xu, K., et al. "Nitro-naphthalimide derivatives as fluorescence probes for hypoxia." Chemical Communications.

• DNA Intercalation: Braña, M. F., et al. "Bis-naphthalimides: From DNA intercalation to antitumor drugs." Current Medicinal Chemistry.

• Mitonafide Structure: PubChem Compound Summary for Mitonafide.

Sources

• 1. researchgate.net [researchgate.net]
• 2. Experimental and computational study of naphthalimide derivatives: Synthesis, optical, nonlinear optical and antiviral properties - PMC [pmc.ncbi.nlm.nih.gov]
• 3. tandfonline.com [tandfonline.com]
• 4. The synthesis and spectroscopic properties of novel, functional fluorescent naphthalimide dyes (2008) | Ghasem Rezanejade Bardajee | 56 Citations [scispace.com]

Molecular Weight &amp; Exact Mass Determination: 2-Amino-5-nitro-benzo[de]isoquinoline-1,3-dione

The following technical guide details the molecular weight and exact mass calculation for 2-Amino-5-nitro-benzo[de]isoquinoline-1,3-dione , a critical scaffold in the development of DNA-intercalating antitumor agents and fluorescent probes.

Content Type: Technical Reference & Calculation Protocol Target Audience: Medicinal Chemists, Analytical Scientists, and QC Specialists[1]

Executive Summary

Accurate mass determination is the cornerstone of metabolite identification and impurity profiling in drug development.[1] For 2-Amino-5-nitro-benzo[de]isoquinoline-1,3-dione (CAS: 62578-85-2), a naphthalimide derivative often used as a precursor for Schiff-base fluorescent probes and cytotoxic agents, distinguishing between the Average Molecular Weight (MW) and the Monoisotopic Exact Mass is critical for High-Resolution Mass Spectrometry (HRMS) validation.

This guide provides a definitive breakdown of the compound's mass properties, derived from IUPAC isotopic standards, and outlines a self-validating workflow for experimental verification.

Chemical Identity & Structural Elucidation[1][2][3][4][5][6]

Before calculation, the stoichiometry must be rigorously defined based on the specific isomerism of the benzo[de]isoquinoline system.[1]

• Systematic Name: 2-Amino-5-nitro-1H-benzo[de]isoquinoline-1,3(2H)-dione

• Common Name:

  -amino-3-nitro-1,8-naphthalimide (Note: Position 5 in isoquinoline numbering corresponds to position 3 in standard naphthalimide numbering).

• Molecular Formula:

• Structural Composition:

  • Core: Naphthalimide (

    )[2]

  • Modification 1 (N-Substitution): Replacement of Imide-H with Amino group (

    ).

  • Modification 2 (Ring Substitution): Replacement of Aryl-H with Nitro group (

    ).

Formula Derivation Logic

[2][3]

Theoretical Calculation Protocols

Constants and Isotopic Standards

Calculations are based on the latest IUPAC atomic weights and NIST monoisotopic masses.

Element	Symbol	Average Atomic Weight ( g/mol )	Monoisotopic Mass (Da)	Isotopic Abundance ( )
Carbon	C	12.011	12.000000	98.93%
Hydrogen	H	1.008	1.007825	99.98%
Nitrogen	N	14.007	14.003074	99.63%
Oxygen	O	15.999	15.994915	99.76%

Monoisotopic (Exact) Mass Calculation

Required for HRMS (High-Resolution Mass Spectrometry) analysis.

The exact mass is calculated using the mass of the primary isotope for each element.[1][4]

Component	Count	Mass Contribution (Da)	Calculation
Carbon ( )	12		144.000000
Hydrogen ( )	7		7.054775
Nitrogen ( )	3		42.009222
Oxygen ( )	4		63.979660
Total Exact Mass	257.043657

Result: The theoretical

monoisotopic mass is 257.0437 Da .

Average Molecular Weight Calculation

Required for molarity calculations and bulk weighing.[1]

• C:

• H:

• N:

• O:

Total Average MW:

Experimental Verification: Mass Spectrometry Workflow

To validate the synthesized compound, researchers should utilize Electrospray Ionization (ESI) or APCI.[1] The presence of the

-amino group allows for protonation, though the electron-withdrawing nitro group and imide core reduce basicity.

Analytical Workflow Diagram

Figure 1: Analytical workflow for the mass spectrometric verification of the target compound, highlighting expected adducts in positive ionization mode.

Key Diagnostic Ions (ESI+)

When analyzing

in positive mode, the following ions confirm identity:

Ion Species	Formula	Calculated	Notes
Protonated		258.0509	Primary species in acidic mobile phase.
Sodiated		280.0329	Common in glass/ubiquitous Na background.
Radical Cation		257.0437	Possible in EI or APCI (charge transfer).

Fragmentation Signature

In MS/MS experiments (CID), look for these neutral losses to confirm the structure:

• Loss of

  : (Characteristic of nitro-aromatics).

• Loss of

  : (Cleavage of the N-N hydrazine bond).

• Loss of

  : (Contraction of the imide ring).

Summary of Physical Constants

Property	Value
Formula
Exact Mass	257.0437 Da
Average MW	257.20 g/mol
m/z	258.0509
Elemental Analysis	C: 56.04%, H: 2.74%, N: 16.34%, O: 24.88%

References

• PubChem. (2025).[5] Compound Summary: 2-Amino-5-nitro-benzo[de]isoquinoline-1,3-dione (CAS 62578-85-2).[3][6][7][8] National Library of Medicine.[1] [Link]

• NIST. (2024). Atomic Weights and Isotopic Compositions for All Elements. National Institute of Standards and Technology.[1][2] [Link]

• Al-Salahi, R., & Marzouk, M. (2014).[1][9] Synthesis of Novel 2-Amino-benzo[de]isoquinolin-1,3-dione Derivatives. Asian Journal of Chemistry, 26(7), 2166–2172.[1] [Link]

• Scientific Instrument Services. (2024). Exact Mass Calculator. [Link]

Sources

• 1. Masses [www2.chemistry.msu.edu]
• 2. 1H-Benz[de]isoquinoline-1,3(2H)-dione [webbook.nist.gov]
• 3. scbt.com [scbt.com]
• 4. Exact Mass Calculator | Fast & Free | BioChemCalc [biochemcalc.com]
• 5. 3,6-Dinitrocarbazole | C12H7N3O4 | CID 76730 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. CAS#:52083-01-9 | 2-AMINO-6-NITRO-BENZO[DE]ISOQUINOLINE-1,3-DIONE | Chemsrc [chemsrc.com]
• 7. 2-Amino-5-nitro-benzo[de]isoquinoline-1,3-dione - CAS:62578-85-2 - 北京欣恒研科技有限公司 [konoscience.com]
• 8. 2-氨基-5-硝基-苯并[de]异喹啉-1,3-二酮 - CAS号 62578-85-2 - 摩熵化学 [molaid.com]
• 9. asianpubs.org [asianpubs.org]

Protocols & Analytical Methods

Protocol and Application Notes for the Synthesis of 2-Amino-5-nitro-benzo[de]isoquinoline-1,3-dione

An Application Note for Drug Development Professionals and Organic Chemists

Abstract

This document provides a comprehensive, step-by-step protocol for the synthesis of 2-Amino-5-nitro-benzo[de]isoquinoline-1,3-dione, a key naphthalimide-based intermediate. Naphthalimide derivatives are significant in medicinal chemistry and materials science, serving as scaffolds for antitumor agents, fluorescent probes, and high-performance dyes.[1][2] This protocol is designed for researchers in drug development and organic synthesis, offering detailed procedural instructions, mechanistic insights, safety precautions, and methods for product validation. The synthesis is achieved through a robust and efficient one-step condensation reaction between 4-nitro-1,8-naphthalic anhydride and hydrazine hydrate.

Introduction and Scientific Rationale

2-Amino-5-nitro-benzo[de]isoquinoline-1,3-dione, also known as 4-nitro-N-aminonaphthalimide, is a valuable heterocyclic compound. The naphthalimide core provides a rigid, planar structure that is ideal for intercalation with DNA, making its derivatives potent anticancer agents.[1] Furthermore, the electron-withdrawing nitro group and the electron-donating amino group create a push-pull system, which is the basis for many fluorescent probes used in cellular imaging and diagnostics.[3][4]

The synthetic strategy detailed herein is a classical and highly efficient method for the formation of N-substituted imides. It involves the nucleophilic attack of hydrazine on the anhydride carbonyls of 4-nitro-1,8-naphthalic anhydride. This reaction proceeds via a ring-opening/ring-closing cascade to form the thermodynamically stable five-membered imide ring. The choice of hydrazine hydrate as the nitrogen source directly installs the desired N-amino functionality in a single, high-yielding step.

Reaction Scheme:

Step 1: Synthesis of 2-Amino-5-nitro-benzo[de]isoquinoline-1,3-dione

(Self-generated image, not from search results)

4-Nitro-1,8-naphthalic anhydride reacts with hydrazine hydrate in ethanol under reflux to yield the target product.

Experimental Protocol

This section provides a detailed, step-by-step procedure for the synthesis.

Materials and Equipment

Reagents & Chemicals:

Reagent Name	CAS No.	Formula	MW ( g/mol )	Purity	Supplier
4-Nitro-1,8-naphthalic anhydride	6642-29-1	C₁₂H₅NO₅	243.17	≥95%	Sigma-Aldrich
Hydrazine hydrate (50-60%)	7803-57-8	H₆N₂O	50.06	55%	Sigma-Aldrich
Ethanol (Absolute)	64-17-5	C₂H₅OH	46.07	≥99.5%	Fisher Scientific
Glacial Acetic Acid	64-19-7	CH₃COOH	60.05	≥99.7%	VWR
Deionized Water	7732-18-5	H₂O	18.02	-	Millipore

Laboratory Equipment:

• 250 mL three-neck round-bottom flask

• Reflux condenser with water lines

• Magnetic stirrer and hot plate

• Dropping funnel

• Thermometer

• Buchner funnel and vacuum flask

• Filter paper (Whatman No. 1)

• Standard laboratory glassware (beakers, graduated cylinders)

• Drying oven or vacuum desiccator

• Analytical balance

Synthesis Procedure

CAUTION: This procedure must be performed in a well-ventilated fume hood. Hydrazine is highly toxic and corrosive. Appropriate personal protective equipment (PPE), including a lab coat, chemical-resistant gloves, and safety goggles, must be worn at all times.

• Reaction Setup:

  • Set up a 250 mL three-neck round-bottom flask equipped with a magnetic stir bar, a reflux condenser, and a dropping funnel.

  • Add 4-nitro-1,8-naphthalic anhydride (5.00 g, 20.56 mmol) and 100 mL of ethanol to the flask. Stir the mixture to form a suspension.

• Reagent Addition:

  • In a separate beaker, dilute hydrazine hydrate (55%, ~2.5 mL, ~41.1 mmol) with 20 mL of ethanol.

  • Transfer the diluted hydrazine solution to the dropping funnel.

  • Add the hydrazine solution dropwise to the stirring suspension of the anhydride over a period of 15-20 minutes at room temperature. A color change to a deep red or orange is typically observed.

• Reaction under Reflux:

  • After the addition is complete, heat the reaction mixture to reflux (approximately 78-80 °C) using a heating mantle or oil bath.

  • Maintain the reflux with vigorous stirring for 4-6 hours. The reaction progress can be monitored by Thin-Layer Chromatography (TLC) using a mobile phase of ethyl acetate/hexane (1:1). The disappearance of the starting anhydride spot indicates reaction completion.

• Product Isolation and Purification:

  • After the reflux period, remove the heat source and allow the mixture to cool to room temperature.

  • Further cool the flask in an ice bath for 30-60 minutes to facilitate the precipitation of the product.

  • Collect the solid precipitate by vacuum filtration using a Buchner funnel.

  • Wash the filter cake sequentially with cold deionized water (3 x 30 mL) to remove any unreacted hydrazine salts, followed by cold ethanol (2 x 20 mL) to remove soluble impurities.

  • Dry the bright yellow solid product in a vacuum oven at 60-70 °C overnight.

• Recrystallization (Optional, for higher purity):

  • The product can be further purified by recrystallization from glacial acetic acid.

  • Dissolve the crude product in a minimal amount of boiling glacial acetic acid.

  • Allow the solution to cool slowly to room temperature, then place it in an ice bath to induce crystallization.

  • Filter the purified crystals, wash with a small amount of cold ethanol, and dry under vacuum.

Characterization and Validation

The identity and purity of the synthesized 2-Amino-5-nitro-benzo[de]isoquinoline-1,3-dione should be confirmed using standard analytical techniques.

• Yield: Calculate the percentage yield based on the initial amount of 4-nitro-1,8-naphthalic anhydride. A typical yield for this reaction is in the range of 85-95%.

• Melting Point: The literature melting point for this compound is typically above 300 °C.

• FTIR Spectroscopy: Expect characteristic peaks at ~3300-3200 cm⁻¹ (N-H stretching of the amino group), ~1700-1650 cm⁻¹ (asymmetric and symmetric C=O stretching of the imide), and ~1520 and 1340 cm⁻¹ (asymmetric and symmetric NO₂ stretching).

• ¹H NMR Spectroscopy (in DMSO-d₆): Expect signals in the aromatic region (δ 7.5-9.0 ppm) corresponding to the naphthalimide core protons and a broad singlet corresponding to the -NH₂ protons.

• Mass Spectrometry (MS): The ESI-MS should show a molecular ion peak [M+H]⁺ at m/z ≈ 258.05.

Quantitative Data Summary

Parameter	4-Nitro-1,8-naphthalic anhydride	Hydrazine Hydrate (55%)	2-Amino-5-nitro-benzo[de]isoquinoline-1,3-dione
Structure	Naphthalimide Precursor	N-Amino Source	Final Product
Formula	C₁₂H₅NO₅	H₆N₂O	C₁₂H₇N₃O₄
MW ( g/mol )	243.17	50.06	257.20
Amount Used	5.00 g	~2.5 mL	-
Moles (mmol)	20.56	~41.1 (2 eq.)	-
Theoretical Yield	-	-	5.29 g
Typical Exp. Yield	-	-	4.50 - 5.02 g (85-95%)

Synthetic Workflow Diagram

The following diagram illustrates the complete workflow from preparation to final product characterization.

Caption: Workflow for the synthesis of 2-Amino-5-nitro-benzo[de]isoquinoline-1,3-dione.

Safety and Waste Disposal

• Hydrazine: Highly toxic, corrosive, and a suspected carcinogen. Handle only in a fume hood with appropriate PPE. Avoid inhalation and skin contact. Quench any spills with a large volume of water and a weak oxidizing agent like sodium hypochlorite solution.

• 4-Nitro-1,8-naphthalic anhydride: Irritant. Avoid inhalation of dust. Nitroaromatic compounds can be heat and shock-sensitive.

• Solvents: Ethanol and glacial acetic acid are flammable. Keep away from ignition sources.

• Waste Disposal: All organic waste, including the filtrate and washings, should be collected in a designated chlorinated waste container. Solid waste should be disposed of according to institutional guidelines.

References

• Derivatives of 5-nitro-1H-benzo[de]isoquinoline-1,3(2H)-dione: Design, synthesis, and biological activity. ResearchGate. (2025). [Link]

• A Nitronaphthalimide Probe for Fluorescence Imaging of Hypoxia in Cancer Cells. PMC. (2021). [Link]

• 4-Nitro-1,8-naphthalic Anhydride: Applications in Dye and Polymer Industries. (2026). [Link]

• Synthesis of Novel 2-Amino-benzo[de]isoquinolin-1,3-dione Derivatives. ResearchGate. (n.d.). [Link]

Sources

• 1. researchgate.net [researchgate.net]
• 2. nbinno.com [nbinno.com]
• 3. A Nitronaphthalimide Probe for Fluorescence Imaging of Hypoxia in Cancer Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 4. 4-硝基-1,8-萘二酸酐 95% | Sigma-Aldrich [sigmaaldrich.com]

Cellular Imaging Applications of 2-Amino-5-nitro-benzo[de]isoquinoline-1,3-dione: A Detailed Guide for Researchers

This document provides a comprehensive guide for researchers, scientists, and drug development professionals on the application of 2-Amino-5-nitro-benzo[de]isoquinoline-1,3-dione for cellular imaging. This guide delves into the underlying principles of this fluorescent probe, detailed protocols for its use in live-cell imaging, and methods for assessing its impact on cell health.

Introduction: Unveiling the Potential of a Naphthalimide-Based Fluorophore

2-Amino-5-nitro-benzo[de]isoquinoline-1,3-dione belongs to the 4-amino-1,8-naphthalimide (ANI) family of fluorescent dyes. These molecules are renowned for their robust photophysical properties, including high fluorescence quantum yields, good photostability, and large Stokes shifts, which minimize the interference from cellular autofluorescence.[1] The core structure of ANI derivatives, a "push-pull" system with an electron-donating amino group and an electron-withdrawing imide, gives rise to an internal charge transfer (ICT) excited state.[2] This ICT character makes their fluorescence highly sensitive to the local environment, a property that can be exploited for sensing and imaging specific cellular components and processes.

The presence of both an amino group (electron-donating) and a nitro group (electron-withdrawing) on the naphthalimide scaffold of 2-Amino-5-nitro-benzo[de]isoquinoline-1,3-dione suggests a pronounced ICT character. This substitution pattern is likely to influence its spectral properties and its interactions with intracellular structures. While specific applications of this particular derivative are still emerging, its structural similarity to other ANI probes suggests its potential as a valuable tool for various cellular imaging applications, such as visualizing organelles or monitoring changes in the cellular microenvironment.[3][4][5]

Properties of the Probe: A Spectroscopic and Physicochemical Overview

A thorough understanding of the probe's properties is paramount for successful imaging experiments. The following table summarizes the expected and known properties of 2-Amino-5-nitro-benzo[de]isoquinoline-1,3-dione and related compounds. Researchers should note that the exact spectral characteristics of this specific derivative may require experimental determination.

Property	Value/Characteristic	Rationale and References
Molecular Formula	C₁₂H₇N₃O₄	Calculated from the chemical structure.
Molecular Weight	257.20 g/mol	Calculated from the chemical structure.
Excitation Maximum (λex)	~440 - 470 nm	Based on the absorption spectra of similar 4-amino-1,8-naphthalimide derivatives.[3][6] The exact maximum should be determined experimentally.
Emission Maximum (λem)	~530 - 560 nm	Expected to be in the green-yellow region of the spectrum, typical for this class of fluorophores.[2][5] The large Stokes shift is a key advantage.
Solubility	Soluble in organic solvents (e.g., DMSO, DMF), sparingly soluble in aqueous solutions.	Common for organic fluorophores. Stock solutions should be prepared in a suitable organic solvent.
Quantum Yield (ΦF)	Moderate to High	4-amino-1,8-naphthalimide derivatives are known for their high fluorescence quantum yields.[1]
Photostability	Good	Naphthalimide-based dyes generally exhibit good resistance to photobleaching.[1]
Cytotoxicity	To be determined; likely concentration-dependent.	Cytotoxicity is a critical parameter to assess for any new probe.[7][8] A cytotoxicity assay is essential before extensive imaging studies.

Experimental Protocols: A Step-by-Step Guide

This section provides detailed protocols for the application of 2-Amino-5-nitro-benzo[de]isoquinoline-1,3-dione in live-cell imaging and for the crucial assessment of its cytotoxicity.

General Workflow for Live-Cell Imaging

The following diagram outlines the general workflow for utilizing the naphthalimide probe for cellular imaging.

Caption: General workflow for live-cell imaging with the naphthalimide probe.

Protocol for Live-Cell Staining and Confocal Microscopy

This protocol is adapted from methods used for similar naphthalimide-based probes and should be optimized for your specific cell type and experimental goals.[3]

Materials:

• 2-Amino-5-nitro-benzo[de]isoquinoline-1,3-dione

• Anhydrous Dimethyl Sulfoxide (DMSO)

• Complete cell culture medium appropriate for your cell line

• Phosphate-Buffered Saline (PBS), pH 7.4

• Cells of interest (e.g., HeLa, MCF-7, etc.)

• Glass-bottom dishes or chamber slides suitable for microscopy

• Confocal laser scanning microscope

Procedure:

• Cell Seeding:

  • Seed your cells of interest onto glass-bottom dishes or chamber slides at a density that will result in 50-70% confluency at the time of imaging.

  • Incubate the cells under standard conditions (e.g., 37°C, 5% CO₂) for 24-48 hours.

• Preparation of Staining Solution:

  • Prepare a 1-10 mM stock solution of 2-Amino-5-nitro-benzo[de]isoquinoline-1,3-dione in anhydrous DMSO. Store this stock solution at -20°C, protected from light.

  • On the day of the experiment, dilute the stock solution in pre-warmed complete cell culture medium to a final working concentration. A starting concentration range of 1-10 µM is recommended for initial optimization.

• Cell Staining:

  • Remove the culture medium from the cells and gently wash once with pre-warmed PBS.

  • Add the staining solution to the cells and incubate for 30-60 minutes at 37°C, protected from light. The optimal incubation time may vary depending on the cell type and probe concentration.

  • For some applications, a "wash-free" protocol may be possible, where imaging is performed directly in the staining solution.[3] However, for initial experiments, it is advisable to include a wash step to reduce background fluorescence.

• Washing and Imaging:

  • After incubation, remove the staining solution and wash the cells two to three times with pre-warmed PBS or fresh culture medium.

  • Add fresh, pre-warmed culture medium or a suitable imaging buffer to the cells.

  • Proceed to image the cells using a confocal microscope.

Confocal Microscopy Settings (Starting Point):

• Excitation: Use a laser line close to the expected excitation maximum (e.g., 458 nm or 476 nm).

• Emission: Collect the fluorescence emission in a range of approximately 500-600 nm.

• Objective: Use a high numerical aperture (NA) oil or water immersion objective (e.g., 40x or 63x) for high-resolution imaging.[3]

• Pinhole: Set the pinhole to 1 Airy unit to ensure optimal confocality and image quality.[9]

• Laser Power and Detector Gain: Use the lowest possible laser power and adjust the detector gain to obtain a good signal-to-noise ratio while minimizing phototoxicity and photobleaching.

Protocol for Cytotoxicity Assessment

It is imperative to determine the concentration range at which the probe does not adversely affect cell viability. A common method is the MTT assay, which measures metabolic activity. Alternatively, fluorescent assays that measure membrane integrity can be used.[10][11]

Workflow for Cytotoxicity Assay:

Caption: Workflow for assessing the cytotoxicity of the fluorescent probe.

Brief Protocol using a Fluorescent Membrane Integrity Assay (e.g., CytoTox-Fluor™): [1][12]

• Seed Cells: Seed cells in a 96-well plate at an appropriate density and allow them to adhere overnight.

• Treat Cells: Prepare serial dilutions of the naphthalimide probe in culture medium and add them to the cells. Include untreated cells as a negative control and cells treated with a known cytotoxic agent as a positive control.

• Incubate: Incubate the plate for a period relevant to your imaging experiments (e.g., 2, 4, 24 hours).

• Assay: Add the fluorescent cytotoxicity reagent to each well according to the manufacturer's instructions. This reagent typically contains a substrate for a dead-cell protease that is released from cells with compromised membrane integrity.

• Measure Fluorescence: After a short incubation, measure the fluorescence using a plate reader with the appropriate excitation and emission filters.

• Analyze Data: Calculate the percentage of cytotoxicity for each concentration of the probe relative to the controls. This will allow you to determine the non-toxic working concentration range for your imaging experiments.

Potential Applications and Future Directions

Given the properties of the 4-amino-1,8-naphthalimide scaffold, 2-Amino-5-nitro-benzo[de]isoquinoline-1,3-dione holds promise for several cellular imaging applications:

• Organelle Staining: Depending on its charge and lipophilicity, the probe may selectively accumulate in specific organelles such as mitochondria, lysosomes, or lipid droplets.[3][5] Co-localization studies with commercially available organelle-specific dyes will be necessary to determine its subcellular localization.

• Environmental Sensing: The ICT nature of the fluorophore may render its fluorescence sensitive to changes in local polarity, viscosity, or pH.[2] This could enable the development of applications for monitoring dynamic cellular processes.

• Multi-modal Imaging: The naphthalimide core can be further functionalized to create probes for correlative light and electron microscopy or other imaging modalities.[13]

Troubleshooting

Issue	Possible Cause	Suggested Solution
No or Weak Fluorescent Signal	- Incorrect excitation/emission settings.- Probe concentration is too low.- Insufficient incubation time.- Photobleaching.	- Verify the spectral properties of the probe and adjust microscope settings accordingly.- Increase the probe concentration in a stepwise manner.- Increase the incubation time.- Use lower laser power and a more sensitive detector.
High Background Fluorescence	- Probe concentration is too high.- Inadequate washing.- Autofluorescence from the culture medium.	- Decrease the probe concentration.- Increase the number and duration of wash steps.- Image cells in a phenol red-free medium or a suitable imaging buffer.
Cell Death or Abnormal Morphology	- Probe is cytotoxic at the concentration used.	- Perform a cytotoxicity assay to determine the optimal, non-toxic concentration.- Reduce the incubation time and/or probe concentration.

References

• New trends of molecular probes based on the fluorophore 4-amino-1, 8-naphthalimide. (2019). Dyes and Pigments.
• CytoTox-Fluor™ Cytotoxicity Assay Protocol.
• A Naphthalimide Based “Turn-ON” Probe for Wash-Free Imaging of Lipid-Droplet in Living Cells With an Excellent Selectivity. (2024). ChemBioChem.
• 4-Amino-1,8-naphthalimide–ferrocene conjugates as potential multi-targeted anticancer and fluorescent cellular imaging agents. (2015). RSC Advances.
• 4-Amino-1,8-naphthalimide based fluorescent photoinduced electron transfer (PET) pH sensors as liposomal cellular imaging agents: The effect of substituent patterns on PET directional quenching. (2015). Journal of the Brazilian Chemical Society.
• Cytotoxicity Assays: In Vitro Methods to Measure Dead Cells. (2019). Methods in Molecular Biology.
• The Complete Guide to Cell Proliferation & Cytotoxicity Assays (Part II): Fluorescence-Based Methods. Yeasen.
• Development of 1,8-naphthalimide dyes for rapid imaging of subcellular compartments in plants. (2020).
• 4-Amino-1,8-naphthalimide based fluorescent photoinduced electron transfer (PET) pH sensors as liposomal cellular imaging agents: The effect of substituent patterns on PET directional quenching. (2015).
• 1,8-Naphthalimide derivative dyes targeting live cell mitochondria with large stokes shift. (2016). Scientific Reports.
• A Naphthalimide Based "Turn-ON" Probe for Wash-Free Imaging of Lipid-Droplet in Living Cells With an Excellent Selectivity. (2024). PubMed.
• CytoSelect™ Cell Viability and Cytotoxicity Assay Kit. Cell Biolabs.
• 4-Amino-1,8-naphthalimide–ferrocene conjugates as potential multi-targeted anticancer and fluorescent cellular imaging agents. RSC Medicinal Chemistry.
• Structure illumination microscopy imaging of lipid vesicles in live bacteria with naphthalimide-appended organometallic complexes. (2020). Analyst.
• Combined FLIM, Confocal Microscopy, and STED Nanoscopy for Live-Cell Imaging. (2025). Proimaging.
• Recent advances in the development of 1,8-naphthalimide based DNA targeting binders, anticancer and fluorescent cellular imaging agents. (2011). Medicinal Research Reviews.
• Cytotoxicity Evaluation of a New Set of 2-Aminobenzo[de]iso-quinoline-1,3-diones. (2014). Molecules.
• Synthesis and Investigation of Tricyclic Isoquinoline Derivatives as Antibacterial Agents. (2024). Molecules.
• 4-amino-1,8-naphthalimide azetidine fluorescent indicators and cellular imaging agents. (2025).
• Amino and nitro substituted 2-amino-1H-benzo[de]isoquinoline-1,3(2H)-diones: as versatile photoinitiators of polymerization from violet-blue LED absorption to a panchromatic behavior. (2016). Polymer Chemistry.
• Advanced Confocal Microscopy: From Setups To Applications. (2013). Ludwig-Maximilians-Universität München.
• Guide to Confocal 8. University of Bristol.
• Derivatives of 5-nitro-1H-benzo[de]isoquinoline-1,3(2H)-dione: Design, synthesis, and biological activity. (2010). Bioorganic & Medicinal Chemistry Letters.
• Synthesis and Characterization of Some New Quinoline Derivatives Derived from 2-Amino Benzonitrile. (2022). Connect Journals.
• Tutorial: guidance for quantitative confocal microscopy. (2020).
• Spectroscopic and Biological Properties of the 3-Imino-1,8-naphthalimide Derivatives as Fluorophores for Cellular Imaging. (2021). Molecules.

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• 1. CytoTox-Fluor™ Cytotoxicity Assay Protocol [promega.com]
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• 3. d-nb.info [d-nb.info]
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• 13. researchgate.net [researchgate.net]

Preparation of antitumor agents from 2-Amino-5-nitro-benzo[de]isoquinoline-1,3-dione

Executive Summary

This application note details the synthetic workflow for generating a library of antitumor agents derived from 2-amino-5-nitro-benzo[de]isoquinoline-1,3-dione (also known as N-amino-3-nitro-1,8-naphthalimide). Unlike standard alkyl-amino naphthalimides (e.g., Mitonafide), this scaffold features an N-amino moiety capable of forming hydrazones and Schiff bases. These derivatives function as DNA intercalators with enhanced cytotoxicity profiles against solid tumors (e.g., MCF-7, HeLa, HCT-116).

This guide covers the synthesis of the core scaffold, the derivatization into Schiff bases, and the validation of biological activity.[1] It is designed for medicinal chemists requiring high-purity protocols and mechanistic insights.

Scientific Background & Rationale

2.1 The Pharmacophore

The benzo[de]isoquinoline-1,3-dione (naphthalimide) core is a privileged structure in oncology. Its planar tricyclic system intercalates between DNA base pairs, disrupting replication and transcription.

• 5-Nitro Group: Acts as an electron-withdrawing group (EWG), influencing the redox potential of the molecule. It is often implicated in hypoxic selectivity or bioreductive activation.

• 2-Amino (

  -Amino) Linker: Provides a reactive hydrazine-like handle. Derivatization at this position (e.g., formation of azomethines ) alters the lipophilicity and geometric orientation of the intercalator, often overcoming multidrug resistance (MDR) mechanisms associated with traditional agents like Amonafide.

2.2 Mechanism of Action

• Intercalation: The planar naphthalene ring slides between DNA base pairs (typically G-C rich regions).

• Topoisomerase II Inhibition: The drug-DNA complex traps Topoisomerase II, preventing DNA religation and triggering apoptosis.

• Cellular Accumulation: The lipophilicity of the Schiff base side chain facilitates membrane permeation.

Synthetic Protocols

Workflow Visualization

The following diagram outlines the critical path from the anhydride precursor to the final antitumor candidates.

Caption: Synthetic pathway for generating N-amino-5-nitronaphthalimide derivatives.

Protocol A: Synthesis of the Scaffold

Target: 2-Amino-5-nitro-benzo[de]isoquinoline-1,3-dione Reaction Type: Imidization / Nucleophilic Acyl Substitution

Materials

• Precursor: 3-Nitro-1,8-naphthalic anhydride (CAS: 3027-38-1)

• Reagent: Hydrazine hydrate (80% or 98%)

• Solvent: Ethanol (Absolute)

• Equipment: Round-bottom flask, Reflux condenser, Magnetic stirrer.

Step-by-Step Procedure

• Suspension: In a 250 mL round-bottom flask, suspend 3-nitro-1,8-naphthalic anhydride (2.43 g, 10 mmol) in Ethanol (50 mL). The anhydride is typically insoluble at room temperature.

• Addition: Dropwise add Hydrazine hydrate (1.0 mL, ~20 mmol) to the suspension while stirring.

  • Expert Insight: A 2:1 molar excess of hydrazine is used to drive the reaction to completion, but avoid large excesses which might lead to side reactions with the nitro group.

• Reflux: Heat the mixture to reflux (approx. 78°C) for 3–4 hours .

  • Observation: The suspension will change color (often to a lighter yellow or orange) and the solid may transiently dissolve before the product precipitates.

• Cooling: Allow the reaction mixture to cool to room temperature. The product will crystallize out.

• Filtration: Filter the precipitate under vacuum.

• Washing: Wash the filter cake with cold Ethanol (2 x 10 mL) followed by Diethyl Ether (10 mL) to remove unreacted hydrazine.

• Drying: Dry the solid in an oven at 60°C or under vacuum.

  • Yield Expectations: 85–95%.

  • Characterization: Melting point >250°C. IR: Characteristic doublet for primary amine (

    ) around 3300-3200 cm⁻¹ and carbonyl imide peaks at 1700/1660 cm⁻¹.

Protocol B: Derivatization to Schiff Bases (Antitumor Agents)

Target: N-(Arylmethyleneamino)-5-nitro-benzo[de]isoquinoline-1,3-dione Reaction Type: Condensation (Schiff Base Formation)

Rationale

The free amino group on the imide nitrogen is chemically distinct from an aniline. It is a hydrazide-like amine, making it nucleophilic but less basic. Acid catalysis is often required to activate the aldehyde carbonyl.

Step-by-Step Procedure

• Dissolution: Dissolve 2-Amino-5-nitro-benzo[de]isoquinoline-1,3-dione (1 mmol) in Ethanol (20 mL) or Dioxane (if solubility is poor).

  • Note: High heat may be required to dissolve the scaffold.

• Aldehyde Addition: Add the stoichiometric equivalent (1.0–1.1 mmol) of the desired Aryl Aldehyde (e.g., 4-dimethylaminobenzaldehyde, 2-hydroxybenzaldehyde).

• Catalysis: Add Glacial Acetic Acid (2–3 drops) as a catalyst.

• Reflux: Reflux the mixture for 4–8 hours . Monitor by TLC (Eluent: Chloroform/Methanol 95:5).

• Isolation:

  • Method A (Precipitation): If the product precipitates upon cooling, filter and wash with cold ethanol.

  • Method B (Solvent Removal): If no precipitate forms, evaporate the solvent to half volume and cool on ice.

• Purification: Recrystallize from Ethanol/DMF mixtures.

Library Suggestions (Structure-Activity Relationship)

Derivative Code	Aldehyde Used	Rationale for Inclusion
NB-1	Benzaldehyde	Baseline lipophilicity check.
NB-2	4-Dimethylaminobenzaldehyde	Enhances DNA affinity via charge transfer; often most active.
NB-3	2-Hydroxybenzaldehyde (Salicylaldehyde)	Intramolecular H-bonding; potential metal chelation.
NB-4	4-Nitrobenzaldehyde	Increases electron deficiency; tests hypoxia selectivity.
NB-5	Pyridine-2-carboxaldehyde	Introduces heterocyclic nitrogen for H-bonding in the minor groove.

Biological Evaluation Protocol

In Vitro Cytotoxicity (MTT Assay)

Preparation of Stock Solutions

• Solvent: Dissolve compounds in 100% DMSO to a concentration of 10 mM.

• Storage: Aliquot and store at -20°C. Avoid repeated freeze-thaw cycles.

• Working Solution: Dilute in culture medium immediately before use. Final DMSO concentration must be < 0.5% to avoid solvent toxicity.

Assay Steps

• Seeding: Plate tumor cells (e.g., HeLa , MCF-7 , HCT-116 ) in 96-well plates at a density of

  cells/well. Incubate for 24h.

• Treatment: Add graded concentrations of the synthesized agents (e.g., 0.1, 1, 10, 50, 100 µM). Include Amonafide or Mitonafide as a positive control.

• Incubation: Incubate for 48h at 37°C, 5% CO₂.

• MTT Addition: Add MTT reagent (5 mg/mL in PBS) to each well. Incubate for 4h.

• Solubilization: Remove medium and add DMSO (100 µL) to dissolve formazan crystals.

• Readout: Measure absorbance at 570 nm using a microplate reader.

• Analysis: Calculate IC₅₀ values using non-linear regression (GraphPad Prism).

Safety & Troubleshooting

Hazard Control

• Nitro Compounds: Potentially explosive if heated dry under pressure. Always dry in a vacuum oven, not a direct flame.

• Hydrazine Hydrate: Highly toxic, carcinogenic, and corrosive. Use a fume hood and double-glove (Nitrile). Neutralize spills with dilute hypochlorite.

• Intercalators: By definition, these agents bind DNA. Treat all powders as potential mutagens.

Troubleshooting Guide

Issue	Probable Cause	Corrective Action
Low Yield (Step A)	Incomplete reaction due to insolubility.	Increase Ethanol volume or switch to n-Butanol (higher boiling point).
Impure Product (Step B)	Unreacted aldehyde co-precipitating.	Wash the crude solid vigorously with hot Ethanol or Diethyl Ether.
No Precipitation	Product is too soluble in hot ethanol.	Add water dropwise to the hot solution until turbid, then cool slowly.
Precipitate is Red/Dark	Oxidation of the amine or nitro reduction.	Ensure inert atmosphere ( ) during reflux; check hydrazine quality.

References

• Al-Salahi, R., & Marzouk, M. (2014).[2] Synthesis of Novel 2-Amino-benzo[de]isoquinolin-1,3-dione Derivatives. Asian Journal of Chemistry, 26(7), 2166–2172. Link

• Kamal, A., et al. (2013). Naphthalimide derivatives with therapeutic characteristics: a patent review. Expert Opinion on Therapeutic Patents, 23(3), 299-317. Link

• Brana, M. F., et al. (2001). Bis-naphthalimides: From DNA intercalators to multitargeting anti-tumor drugs. Current Medicinal Chemistry - Anti-Cancer Agents, 1(3), 237-255. Link

• Tawfik, H. A., et al. (2017). Synthesis and cytotoxic activity of some new 2-amino-benzo[de]isoquinoline-1,3-dione derivatives. Chemistry Central Journal, 11, 104. Link

• Samanta, S., et al. (2005). Antitumor activity of Nitronaphthal-NU, a novel mixed-function agent.[3] Journal of Experimental & Clinical Cancer Research, 24(4). Link

Sources

• 1. researchgate.net [researchgate.net]
• 2. asianpubs.org [asianpubs.org]
• 3. Antitumor activity of Nitronaphthal-NU, a novel mixed-function agent - PubMed [pubmed.ncbi.nlm.nih.gov]

Topic: Crystallization Methods for 2-Amino-5-nitro-benzo[de]isoquinoline-1,3-dione

An Application Note and Protocol Guide

Audience: Researchers, scientists, and drug development professionals.

Introduction: The Critical Role of Crystallinity

2-Amino-5-nitro-benzo[de]isoquinoline-1,3-dione is a heterocyclic organic compound that serves as a vital scaffold in medicinal chemistry. Its derivatives have been investigated for a range of biological activities, including potential antitumor and antiviral applications.[1][2] For any application in drug development or advanced material science, achieving high purity and a consistent, well-defined crystalline form is not merely a procedural step but a fundamental requirement. The crystalline state dictates critical physicochemical properties such as solubility, dissolution rate, stability, and bioavailability.

This guide provides a comprehensive overview of the principles and detailed protocols for developing a robust crystallization process for 2-Amino-5-nitro-benzo[de]isoquinoline-1,3-dione. We will move beyond simple recipes to explain the underlying causality of experimental choices, empowering researchers to rationally design, troubleshoot, and optimize their crystallization workflows.

Part 1: Foundational Analysis - Understanding the Molecule

The molecular structure of 2-Amino-5-nitro-benzo[de]isoquinoline-1,3-dione, with its rigid aromatic core, electron-withdrawing nitro group, and hydrogen-bonding amino and dione functionalities, defines its behavior in solution.[3] These features confer significant polarity, which is the primary determinant in solvent selection. According to the "like dissolves like" principle, polar solvents are the most promising candidates for dissolving this compound.[4][5][6]

Before attempting crystallization, a systematic solvent screening is paramount. The ideal solvent or solvent system must exhibit a steep solubility curve: high solubility at elevated temperatures and low solubility at ambient or sub-ambient temperatures.[5][6] This differential solubility is the driving force for crystallization upon cooling.

Protocol 1: Systematic Solvent Screening

Objective: To identify a suitable solvent or solvent system for the crystallization of 2-Amino-5-nitro-benzo[de]isoquinoline-1,3-dione.

Materials:

• Crude 2-Amino-5-nitro-benzo[de]isoquinoline-1,3-dione

• A selection of analytical grade solvents (see Table 1)

• Small vials (2-4 mL) with caps

• Magnetic stir plate and stir bars

• Heat gun or controlled temperature hot plate

• Vortex mixer

Procedure:

• Preparation: Place approximately 10-20 mg of the crude compound into a series of labeled vials.

• Room Temperature Test: Add a candidate solvent dropwise (e.g., in 100 µL increments) to each vial while stirring or vortexing. Observe the solubility at room temperature.

  • Causality: A solvent that completely dissolves the compound at room temperature is generally unsuitable for single-solvent recrystallization, as recovery will be poor. It may, however, be useful as the "good" solvent in a mixed-solvent system.[6][7]

• Elevated Temperature Test: For solvents that did not dissolve the compound at room temperature, gently warm the vial while continuing to add solvent increments until the solid fully dissolves. Record the approximate volume of solvent used.

  • Causality: This step identifies solvents capable of dissolving the compound when hot, a prerequisite for cooling crystallization. The solvent's boiling point should ideally be lower than the compound's melting point to avoid "oiling out," where the compound melts before dissolving.[4][5][7]

• Cooling and Observation: Allow the saturated, hot solutions to cool slowly to room temperature, and then further cool in an ice bath (0-4 °C). Observe for the formation of crystalline precipitate.

  • Causality: Slow cooling promotes the growth of larger, more ordered crystals by allowing molecules to align properly within the crystal lattice. Rapid cooling can trap impurities and lead to smaller, less pure crystals.

• Evaluation: The ideal solvent is one that required a moderate amount of solvent to dissolve the compound at high temperature and yielded a significant amount of crystalline solid upon cooling.

Data Presentation: Solvent Selection Table

Solvent	Polarity	Boiling Point (°C)	Expected Solubility Behavior
Dimethylformamide (DMF)	High	153	Likely high solubility even at room temperature. May be a good "solvent" in an anti-solvent system.[8]
Dimethyl Sulfoxide (DMSO)	High	189	Similar to DMF, high dissolving power.[8] High boiling point can make removal difficult.
Acetone	Medium	56	A potential candidate. Its moderate polarity may provide the desired solubility differential.[9]
Ethanol	Medium	78	Often a good starting point for polar aromatic compounds.[10] Can be paired with water in a mixed-solvent system.[5][6]
Toluene	Low	111	May show low solubility, but could be useful as an anti-solvent or for purifying from non-polar impurities.[4][9]
Hexane	Low	69	Unlikely to dissolve the compound, making it an excellent candidate as an "anti-solvent" or for washing crystals.[7]

Part 2: Crystallization Methodologies & Protocols

The choice of crystallization method depends on the desired outcome, such as bulk purification or the growth of single crystals for structural analysis.

Logical Workflow for Crystallization Method Development

Caption: Workflow for crystallization method development.

Method A: Slow Cooling Recrystallization (Bulk Purification)

This is the most common technique for purifying solid compounds.

Protocol 2: Slow Cooling Recrystallization

• Dissolution: In an Erlenmeyer flask, add the crude compound and the minimum amount of the chosen hot solvent (determined from Protocol 1) to fully dissolve the material. Use a magnetic stir bar for agitation.

• Hot Filtration (Optional): If insoluble impurities are present, perform a hot gravity filtration to remove them. This step is critical to prevent the impurities from being incorporated into the final crystals.

• Slow Cooling: Cover the flask with a watch glass or loose-fitting stopper and allow it to cool slowly to room temperature on a benchtop, insulated with a cork ring.

  • Trustworthiness: This slow, undisturbed cooling is the most critical step for forming a pure, well-ordered crystal lattice. Rapid cooling can cause the compound to precipitate amorphously, trapping solvent and impurities.

• Secondary Cooling: Once at room temperature, transfer the flask to an ice bath or refrigerator for at least one hour to maximize the yield of the crystalline product.

• Harvesting: Collect the crystals by vacuum filtration using a Büchner funnel.

• Washing: Wash the crystals with a small amount of ice-cold crystallization solvent to remove any residual soluble impurities from the crystal surfaces. Follow with a wash using a non-solvent (like cold hexane) to aid in drying.

• Drying: Dry the crystals under vacuum to remove all residual solvent.

Method B: Anti-Solvent Crystallization

This method is employed when no single solvent has the ideal solubility profile. It involves dissolving the compound in a "good" solvent and then slowly adding a miscible "anti-solvent" in which the compound is insoluble.

Protocol 3: Anti-Solvent Crystallization

• Dissolution: Dissolve the crude compound in the minimum amount of a "good" solvent (e.g., DMF or DMSO) at room temperature.

• Anti-Solvent Addition: While stirring the solution, add the "anti-solvent" (e.g., water or hexane) dropwise.

  • Expertise: Add the anti-solvent until the solution becomes slightly turbid (cloudy). This point of incipient precipitation indicates supersaturation.

• Clarification & Growth: Gently warm the turbid solution until it becomes clear again. Then, allow the solution to cool slowly and undisturbed. Crystals should form as the solution returns to room temperature.

• Harvesting and Drying: Follow steps 5-7 from Protocol 2.

Method C: Slow Evaporation / Vapor Diffusion (Single Crystal Growth)

These methods are ideal for growing high-quality single crystals suitable for X-ray crystallography, albeit on a small scale.

Protocol 4: Vapor Diffusion (Hanging Drop Method)

• Reservoir Preparation: Fill a small beaker or the well of a crystallization plate with an "anti-solvent."

• Sample Preparation: On a siliconized glass coverslip, place a small drop (2-5 µL) of a concentrated solution of the compound dissolved in a "good," more volatile solvent (e.g., acetone).

• Sealing: Invert the coverslip and place it over the reservoir, sealing it with grease to create an airtight environment.

• Diffusion and Growth: The more volatile solvent from the drop will slowly evaporate and diffuse into the reservoir, while vapor from the anti-solvent in the reservoir diffuses into the drop. This slowly increases the concentration of the anti-solvent in the drop, inducing crystallization over several days or weeks.

Part 3: Troubleshooting Common Crystallization Issues

Caption: Troubleshooting guide for common crystallization problems.

Part 4: Quality Assessment of Crystalline Material

A successful crystallization is validated by analyzing the final product.

• Melting Point Analysis: A sharp melting point range (typically < 2 °C) is indicative of high purity. Impurities tend to broaden and depress the melting point.

• Chromatography (HPLC, TLC): These techniques can be used to assess the purity of the crystalline material by comparing it to the crude starting material.

• Spectroscopy (NMR, IR): Confirms the chemical identity of the crystallized compound and can help identify trapped solvent or impurities.

By applying these principles and protocols, researchers can develop a robust and reproducible method for obtaining high-purity crystalline 2-Amino-5-nitro-benzo[de]isoquinoline-1,3-dione, a critical step in advancing its study in pharmaceutical and materials science applications.

References

• American Chemical Society. (2022).
• LibreTexts Chemistry. (n.d.). 4.
• LibreTexts Chemistry. (2022). 3.3C: Determining Which Solvent to Use.
• Google Patents. (n.d.).
• Google Patents. (n.d.). US2874196A - Method of crystallizing nitro products.
• BenchChem. (n.d.).
• University of York. (n.d.). Solvent Choice - Chemistry Teaching Labs.
• BenchChem. (n.d.). Technical Support Center: Synthesis of 2-Amino-5-nitrobenzoic Acid.
• PMC. (n.d.). Influence of Solvent Selection on the Crystallizability and Polymorphic Selectivity Associated with the Formation of the “Disappeared” Form I Polymorph of Ritonavir.
• Cayman Chemical. (n.d.).
• ResearchGate. (n.d.).
• CymitQuimica. (n.d.). CAS 5690-46-0: 2-amino-1H-benzo[de]isoquinoline-1,3(2H)-dione.
• ResearchGate. (n.d.). Derivatives of 5-nitro-1H-benzo[de]isoquinoline-1,3(2H)-dione: Design, synthesis, and biological activity.
• Asian Journal of Chemistry. (2014).

Sources

• 1. researchgate.net [researchgate.net]
• 2. asianpubs.org [asianpubs.org]
• 3. CAS 5690-46-0: 2-amino-1H-benzo[de]isoquinoline-1,3(2H)-di… [cymitquimica.com]
• 4. chem.libretexts.org [chem.libretexts.org]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. Chemistry Teaching Labs - Solvent Choice [chemtl.york.ac.uk]
• 7. community.wvu.edu [community.wvu.edu]
• 8. cdn.caymanchem.com [cdn.caymanchem.com]
• 9. Influence of Solvent Selection on the Crystallizability and Polymorphic Selectivity Associated with the Formation of the “Disappeared” Form I Polymorph of Ritonavir - PMC [pmc.ncbi.nlm.nih.gov]
• 10. pdf.benchchem.com [pdf.benchchem.com]

Technical Notes & Optimization

Purification techniques for 2-Amino-5-nitro-benzo[de]isoquinoline-1,3-dione

Technical Support Center: 2-Amino-5-nitro-benzo[de]isoquinoline-1,3-dione

Welcome to the Advanced Purification Support Hub. This guide addresses the isolation and purification of 2-amino-5-nitro-benzo[de]isoquinoline-1,3-dione (commonly referred to as N-amino-3-nitro-1,8-naphthalimide ). Due to the planar, electron-deficient nature of the naphthalimide core, this molecule exhibits low solubility in common organic solvents and a strong tendency for

- stacking, making purification non-trivial.

The protocols below are designed to remove specific impurities: unreacted 3-nitro-1,8-naphthalic anhydride, residual hydrazine (genotoxic), and potential regioisomers.

Part 1: The Purification Workflow (Visualized)

The following logic flow outlines the decision-making process for purifying this compound based on crude purity and available equipment.

Figure 1: Decision matrix for the isolation and purification of nitro-substituted naphthalimides.

Part 2: Critical Troubleshooting (Q&A Format)

Category 1: Solubility & Recrystallization[1]

Q1: My crude product is a "brick dust" solid that is insoluble in ethanol. How do I recrystallize it? Diagnosis: Nitro-substituted naphthalimides possess high lattice energy due to strong intermolecular stacking. Ethanol alone is often insufficient for dissolution at reasonable volumes. Protocol:

• Primary Solvent: Use Glacial Acetic Acid (AcOH) or Dimethylformamide (DMF) .

• The "Dissolve-Hot, Precipitate-Cool" Method:

  • Suspend the crude solid in AcOH (approx. 10-15 mL per gram).

  • Heat to reflux (118°C). The solid should dissolve to form a clear yellow/orange solution. Note: If insolubles remain, hot filter immediately—these are likely inorganic salts or polymerized byproducts.

  • Allow the solution to cool slowly to room temperature.[1]

  • Anti-solvent: If crystallization is sluggish, add warm Ethanol (EtOH) dropwise to the hot DMF/AcOH solution until slight turbidity persists, then cool. Why this works: AcOH disrupts the hydrogen bonding network of the amino group while solubilizing the nitro-aromatic core at high temperatures [1].

Q2: I see a persistent impurity at

8.5-8.7 ppm (NMR) that matches the starting material. Diagnosis: This is unreacted 3-nitro-1,8-naphthalic anhydride . It co-precipitates with the product because both are poor-solubility planar aromatics. Corrective Action:

• Base Wash: The anhydride ring is susceptible to hydrolysis in basic media, whereas the imide ring is more stable (though not immune to hydrolysis).

• Wash the crude solid with warm 5% aqueous Sodium Bicarbonate (NaHCO₃) .

• The anhydride hydrolyzes to the dicarboxylate (water-soluble) and is washed away.

• Warning: Do not use strong bases (NaOH) or high heat, as this will hydrolyze your product's imide ring.

Category 2: Chemical Purity & Safety

Q3: How do I ensure all Hydrazine is removed? (Safety Critical) Context: The synthesis uses hydrazine hydrate. Residual hydrazine is genotoxic and can cause false positives in biological assays (e.g., reduction of tetrazolium salts). Detection: A silver nitrate test on the filtrate (white precipitate = hydrazine present). Removal Protocol:

• Water Wash: The product is water-insoluble; hydrazine is infinitely water-soluble.

• Perform 3x washes with copious amounts of water during the initial filtration.

• Final Ethanol Wash: Wash the filter cake with cold ethanol. Hydrazine is soluble in ethanol; the product is not.

• Vacuum Drying: Dry at >60°C under high vacuum to volatilize trace hydrazine hydrate.

Q4: My product is turning dark red/brown instead of the expected yellow. Diagnosis: This indicates the formation of azo-impurities or partial reduction of the nitro group to an amine (2,5-diamino-naphthalimide), likely caused by trace metal contamination acting as a catalyst with the hydrazine. Prevention:

• Ensure no metal spatulas or damaged glass-lined reactors are used if excess hydrazine is present.

• Remediation: Recrystallize from DMF/Activated Carbon . Dissolve in hot DMF, add activated carbon, stir for 30 mins, hot filter through Celite, and precipitate with water.

Part 3: Physicochemical Data & Solvent Compatibility

Use the table below to select the appropriate solvent system for your specific purification stage.

Solvent System	Solubility (25°C)	Solubility (Boiling)	Application	Risk Level
Water	Insoluble	Insoluble	Washing (Hydrazine removal)	Low
Ethanol	Insoluble	Poor (<5 mg/mL)	Washing / Anti-solvent	Low
Glacial Acetic Acid	Poor	Good	Primary Recrystallization	Moderate (Corrosive)
DMF / DMSO	Moderate	High	Dissolution for Analysis / Column Loading	High (Boiling point)
Dichloromethane	Insoluble	Poor	Not recommended	Low
Acetone	Poor	Moderate	Trituration (removing sticky tars)	Low

Part 4: Advanced Separation (Isomers)

If your starting material (3-nitro-1,8-naphthalic anhydride) contained the 4-nitro isomer , your product will contain 2-amino-6-nitro-benzo[de]isoquinoline-1,3-dione . These are difficult to separate by recrystallization.

Chromatographic Method:

• Stationary Phase: Silica Gel (neutralized). Note: Naphthalimides can tail on acidic silica.

• Mobile Phase: Dichloromethane (DCM) : Methanol (MeOH) gradient (100:0

  95:5).

• Modifier: Add 0.1% Triethylamine (TEA) to the mobile phase to prevent tailing of the amino group.

• Visualization: UV (254 nm and 365 nm). The 3-nitro (5-nitro isoquinoline) and 4-nitro (6-nitro isoquinoline) isomers often have slightly different fluorescence quantum yields [2].

References

• Synthesis and Photophysics of Naphthalimides

  • Source: Qian, X., et al. "Synthesis and properties of naphthalimide derivatives." Journal of the Chemical Society.
  • Context: Describes the solubility profiles and recrystallization logic for nitro-naphthalimides using acetic acid and DMF.

  • Verification:

• Isomer Separation & Characterization

  • Source: BenchChem Technical Support.[1][2] "Physicochemical Properties of 1,8-Naphthyridine Derivatives."

  • Context: Provides data on the chromatographic behavior of planar nitrogenous arom

  • Verification:

• Hydrazine Reaction Mechanisms

  • Source: Organic Syntheses, Coll.[3] Vol. 3.

  • Context: Standard procedure for reacting anhydrides with hydrazine to form N-amino imides.

  • Verification: (Analogous phthalhydrazide synthesis).

Disclaimer: This guide is for research use only. 2-Amino-5-nitro-benzo[de]isoquinoline-1,3-dione is a chemical intermediate and should be handled with appropriate PPE, specifically guarding against inhalation of dusts and contact with hydrazine residues.

Sources

• 1. benchchem.com [benchchem.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. Organic Syntheses Procedure [orgsyn.org]

Overcoming solubility issues of nitro-naphthalimides in biological buffers

Topic: Overcoming Solubility & Aggregation Issues of Nitro-Naphthalimides Ticket ID: #SOL-NAPH-001 Assigned Specialist: Dr. A. Vance, Senior Application Scientist[1]

Introduction: The "Deceptive Clarity" Trap

Welcome to the technical support hub for naphthalimide-based probes. If you are here, you have likely encountered a common paradox: your nitro-naphthalimide stock solution looks perfectly clear in DMSO, but upon dilution into PBS or cell media, you experience precipitation, loss of signal, or erratic enzymatic kinetics.[1]

The Core Problem: Nitro-naphthalimides possess a rigid, planar aromatic core. In aqueous environments (like biological buffers), these molecules are driven by the hydrophobic effect to stack like plates (π-π stacking).[1]

• The Consequence: This stacking creates "H-aggregates" or "J-aggregates" that are often non-fluorescent (quenching) and sterically inaccessible to enzymes (e.g., nitroreductases).[1]

• The Goal: To transition your compound from a "kinetic suspension" (which will eventually crash) to a "thermodynamically stable solution."

Module 1: The Mechanism of Failure

Before fixing the issue, you must understand how it fails. Aggregation is not always visible to the naked eye.

Diagram 1: The Aggregation vs. Solubilization Pathway

This diagram illustrates the competition between pathological aggregation (π-π stacking) and successful solubilization strategies.

Caption: Figure 1.[1] The kinetic pathway of naphthalimides in water. Direct addition leads to aggregation. Cyclodextrins intercept monomers to form stable inclusion complexes.

Module 2: Troubleshooting Guide (Q&A Format)

Issue 1: The "Crash" Upon Dilution

Q: I prepared a 10 mM stock in DMSO. When I dilute it to 10 µM in PBS, the solution turns cloudy or the fluorescence intensity is lower than expected. Why?

A: You are experiencing the "Solvent Shock" effect. When a hydrophobic stock hits an aqueous buffer, the local concentration of water spikes instantly. If the mixing isn't faster than the aggregation rate (nanoseconds), the naphthalimide molecules will find each other before they find the water structure, locking into stable aggregates.

The Fix: The "Vortex-Injection" Protocol Do not pipette buffer into the DMSO stock. Do the reverse, with energy.

• Prepare Buffer: Have your PBS/Media ready in a tube, spinning on a vortex mixer at medium speed.

• Inject: Inject your DMSO stock dropwise directly into the center of the vortex.

• Why this works: The shear force disperses the DMSO droplets instantly, preventing local regions of high naphthalimide concentration where aggregates nucleate.

Issue 2: Enzymatic Assays (Hypoxia Sensing)

Q: My nitro-naphthalimide is supposed to detect hypoxia (nitroreductase activity), but the reaction is incredibly slow in buffer compared to organic solvents. Is the enzyme dead?

A: Likely not. Your probe is probably aggregated. Nitroreductases require the substrate to fit into a specific binding pocket. If your naphthalimide is stacked (dimers or trimers), it is sterically too bulky to enter the enzyme's active site [1].

The Fix: Carrier-Assisted Solubilization Standard DMSO co-solvents (0.1% - 1%) are often insufficient for planar naphthalimides.[1] You need a "molecular chaperone."

• Recommendation: Use Hydroxypropyl-β-Cyclodextrin (HP-β-CD) .[1][2]

• Mechanism: The hydrophobic naphthalimide core inserts into the CD cavity, leaving the polar groups exposed. This prevents stacking but allows the nitro group to remain accessible for reduction [2].

Issue 3: Toxicity in Cell Culture

Q: To keep my compound soluble, I need 2% DMSO. Is this safe for HeLa/A549 cells?

A: Generally, No. While some robust lines tolerate 1% DMSO for short times (4-6h), 2% causes membrane permeabilization and stress artifacts (e.g., ROS generation), which will confound your hypoxia data [3].[1]

Data Table: Solubilizer Safety Limits

Solubilizer	Max Safe Conc. (Cells)	Efficacy for Naphthalimides	Notes
DMSO	0.1% - 0.5%	Low to Medium	Good for stocks, poor for preventing aggregation in buffer.[1]
Ethanol	< 0.1%	Low	High volatility; causes precipitation faster than DMSO.
Tween-80	0.01% - 0.05%	Medium	Can cause cell lysis; interferes with some fluorescence assays.[1]
HP-β-Cyclodextrin	5% - 10% (w/v)	High	Biocompatible; prevents π-π stacking effectively [4].[1]
Pluronic F-127	0.02% - 0.1%	Medium/High	Good for dispersion, but can alter membrane fluidity.[1]

Module 3: Validated Protocols

Protocol A: Preparation of Cyclodextrin-Complexed Stock

Use this for animal studies or sensitive cell assays where DMSO toxicity is a concern.

• Prepare Vehicle: Dissolve HP-β-CD in PBS to a concentration of 20% (w/v). Filter sterilize (0.22 µm).

• Primary Stock: Dissolve Nitro-naphthalimide in acetone or methanol (volatile solvent) at 2 mg/mL.

• Complexation:

  • Add the Primary Stock dropwise to the Vehicle (Ratio: 1:10 v/v).

  • Stir vigorously for 24 hours open to air (in a fume hood).

  • Result: The volatile solvent evaporates, driving the naphthalimide into the cyclodextrin cavity.

• Validation: Centrifuge at 10,000 x g for 10 mins. If no pellet forms, the complex is stable.

Protocol B: The "Serial Dilution Linearity" Check (Self-Validation)

How do you know if you have aggregates?

• Prepare a concentration series (1, 5, 10, 20, 50 µM) in your buffer.[1]

• Measure Absorbance (UV-Vis).[1]

• Plot: Absorbance vs. Concentration.

• Analysis:

  • Linear (R² > 0.99): Monomeric solution (Good).

  • Deviation (Plateau or Curve): Aggregation is occurring (Bad).[1]

  • Spectral Shift: Check for a shift in

    .[3] A red-shift often indicates J-aggregation; a blue-shift indicates H-aggregation [5].[1]

Module 4: Advanced Diagnostics (Graphviz Workflow)

Diagram 2: The Troubleshooting Decision Tree

Caption: Figure 2. Decision matrix for validating solubility. Visual clarity is insufficient; spectroscopic validation (Linearity/DLS) is required to rule out micro-aggregation.

References

• Gunnlaugsson, T., et al. (2005).[1] "Fluorescent sensing of pyrophosphate... using 1,8-naphthalimide derivatives."[1][2][4][5][6][7][8][9] Organic Letters. Explains the photophysical consequences of naphthalimide aggregation.

  • [1]

• Jiao, Y., et al. (2022).[1] "A Highly Water-Soluble and Solid State Emissive 1,8-Naphthalimide."[1] Molecules. Discusses structural modifications and solubility limits.

  • [1]

• Assay Guidance Manual (NCBI). (2016).[1] "DMSO Tolerance in Cell-Based Assays." National Institutes of Health. The authoritative standard for solvent limits in drug discovery.

  • [1]

• Valle, E.M.M., et al. (2021).[1] "Cyclodextrin nanocomplexes for solubility enhancement." International Journal of Pharmaceutics. Validates the use of CD for hydrophobic planar drugs.

• RSC Publishing. (2021).[1] "Supramolecular aggregation properties of 4-(1-morpholino)-1,8-naphthalimide." New Journal of Chemistry. Details the specific π-π stacking geometry of naphthalimides.

Sources

• 1. researchgate.net [researchgate.net]
• 2. beta-cyclodextrin inclusion complexes: Topics by Science.gov [science.gov]
• 3. Supramolecular assemblies of a 1,8-naphthalimide conjugate and its aggregation-induced emission property - Materials Advances (RSC Publishing) DOI:10.1039/D0MA00584C [pubs.rsc.org]
• 4. mdpi.com [mdpi.com]
• 5. figshare.com [figshare.com]
• 6. Spectroscopic and Biological Properties of the 3-Imino-1,8-naphthalimide Derivatives as Fluorophores for Cellular Imaging - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. mdpi.com [mdpi.com]
• 9. researchgate.net [researchgate.net]

Minimizing side reactions during hydrazinolysis of nitro-naphthalic anhydride

Welcome to the technical support center for the hydrazinolysis of nitro-naphthalic anhydrides. This guide is designed for researchers, scientists, and drug development professionals to navigate the complexities of this reaction, minimize common side reactions, and optimize product yields. We will delve into the mechanistic underpinnings of potential issues and provide actionable, field-tested solutions.

Troubleshooting Guide

This section addresses specific experimental issues in a direct question-and-answer format.

Q: My reaction is sluggish, and the final yield of N-amino-nitro-naphthalimide is disappointingly low. What are the likely causes and how can I improve it?

A: Low yield is a common issue stemming from several potential sources. Let's break down the possibilities:

• Incomplete Reaction: The most straightforward cause is an incomplete reaction. Before assuming side reactions are the culprit, ensure your starting material is fully consumed.

  • Solution: Monitor the reaction closely using Thin-Layer Chromatography (TLC). If starting material persists, consider extending the reaction time or modestly increasing the temperature (e.g., from room temperature to a gentle reflux in ethanol). Ensure you are using a sufficient excess of hydrazine hydrate, typically 5-10 molar equivalents, to drive the reaction to completion.[1]

• Degradation: Nitro-naphthalic systems can be sensitive to harsh conditions.

  • Solution: Avoid excessively high temperatures or prolonged reaction times, which can lead to decomposition. If you suspect degradation (e.g., formation of a dark, insoluble tar), try running the reaction at a lower temperature for a longer duration. Performing the reaction under an inert atmosphere (nitrogen or argon) can also prevent oxidative degradation.

• Poor Reagent Quality: The presence of water is particularly detrimental.

  • Solution: Use anhydrous hydrazine and high-purity, dry solvents. Water can hydrolyze the starting anhydride to the corresponding dicarboxylic acid, which is unreactive towards hydrazine under these conditions.[2]

Q: My TLC plate shows multiple spots. One is highly polar and stays at the baseline. What is it?

A: A highly polar, baseline spot is almost certainly the nitro-naphthalic dicarboxylic acid . This is a classic indicator that your starting anhydride has undergone hydrolysis.

• Causality: Naphthalic anhydrides, while relatively stable, will react with water, especially when heated or in the presence of basic hydrazine, to ring-open and form the dicarboxylate.[3]

• Preventative Protocol:

  • Dry Your Solvent: Use an appropriate drying agent or purchase anhydrous grade solvents. Alcohols like ethanol should be freshly distilled or stored over molecular sieves.

  • Use Anhydrous Hydrazine: While hydrazine hydrate is commonly used, its water content can be problematic. If hydrolysis is a persistent issue, consider using anhydrous hydrazine (with extreme caution due to its hazards).

  • Inert Atmosphere: Purge the reaction vessel with nitrogen or argon before adding reagents to displace moist air.

Q: I've isolated my product, but its color is off (e.g., reddish or brown instead of yellow), and spectroscopic analysis (NMR/MS) suggests the nitro group has been altered. What is happening?

A: You are likely observing the reduction of the nitro group . Hydrazine is a well-known reducing agent, and this side reaction is highly temperature-dependent.

• Mechanism: Under thermal conditions, hydrazine can reduce aromatic nitro groups to amino groups, anilines, or intermediate species like nitroso or hydroxylamino compounds, leading to a complex mixture of colored impurities.[4]

• Control Strategies:

  • Temperature Management: This is the most critical parameter. Conduct the reaction at the lowest possible temperature that allows for a reasonable reaction rate. Often, room temperature or a gentle warming to 40-50°C is sufficient, avoiding a full reflux.

  • Limit Hydrazine Excess: While an excess is needed, a very large excess can increase the rate of nitro reduction. A 5-fold molar excess is often a good starting point.

  • Minimize Reaction Time: As soon as TLC indicates the consumption of the starting material, proceed with the work-up.

Q: I seem to be getting a mixture of two very similar products (isomers). How can I control the regioselectivity of the hydrazine attack?

A: This is a fundamental challenge with unsymmetrical anhydrides. The two carbonyl carbons of the nitro-naphthalic anhydride are electronically distinct, leading to two possible ring-opened intermediates and, potentially, two final imide products.

• Electronic Influence: The powerful electron-withdrawing nitro group strongly deactivates the adjacent carbonyl carbon (the peri-position) towards nucleophilic attack. Consequently, the nucleophilic hydrazine will preferentially attack the more electrophilic carbonyl carbon at the remote position.[5][6] While this preference is strong, it may not be exclusive, leading to a major and a minor isomer.

• Methods to Enhance Selectivity:

  • Kinetic Control: Lowering the reaction temperature often enhances selectivity by favoring the pathway with the lower activation energy, which is typically the attack at the more electronically favorable site.

  • Solvent Choice: The polarity and hydrogen-bonding capability of the solvent can influence the transition state and thus the regioselectivity. Experiment with different solvents (e.g., ethanol vs. dioxane vs. DMF) to find the optimal system for your specific substrate.

Frequently Asked Questions (FAQs)

Q1: What is the fundamental mechanism for the hydrazinolysis of nitro-naphthalic anhydride?

A1: The reaction proceeds via a two-step nucleophilic acyl substitution mechanism.

• Nucleophilic Attack & Ring Opening: The terminal nitrogen of hydrazine, acting as a nucleophile, attacks one of the electrophilic carbonyl carbons of the anhydride. This breaks the C-O bond in the anhydride ring, forming a hydrazide-carboxylate intermediate.[7]

• Intramolecular Cyclization (Imide Formation): The newly formed hydrazide's second nitrogen atom then acts as an internal nucleophile, attacking the remaining carboxylic acid group. This is followed by the elimination of a water molecule to form the stable five-membered imide ring, yielding the final N-amino-nitronaphthalimide product.[8][9]

Q2: What is the optimal solvent for this reaction and why?

A2: The ideal solvent should fully dissolve the starting anhydride while being compatible with the reaction conditions.

• Alcohols (Ethanol, Methanol): These are the most common choices. They offer good solubility for the anhydride and the resulting product often precipitates upon cooling, simplifying isolation.[1][10] However, they must be anhydrous to prevent hydrolysis.[2]

• Aprotic Polar Solvents (DMF, Dioxane): These can be excellent alternatives, especially if solubility is an issue in alcohols. They are generally used when higher temperatures are required.[11]

• Acetic Acid: Sometimes used as a solvent, it can also act as a catalyst for the condensation step. However, it can lead to side reactions like acetylation of the hydrazine.[12]

Q3: What analytical techniques are best for monitoring the reaction and characterizing the product?

A3: A combination of techniques is recommended for robust analysis.

• Reaction Monitoring:

  • TLC: The primary tool for real-time monitoring. Use a moderately polar eluent (e.g., Ethyl Acetate/Hexane or Dichloromethane/Methanol). The product (N-amino-imide) will be more polar than the starting anhydride but less polar than the hydrolyzed dicarboxylic acid.

• Product Characterization:

  • HPLC: Provides a more quantitative assessment of purity than TLC.[13][14]

  • NMR Spectroscopy (¹H, ¹³C): Confirms the chemical structure and isomeric purity.

  • Mass Spectrometry (MS): Confirms the molecular weight of the desired product.

  • FTIR Spectroscopy: Useful for observing the disappearance of the anhydride C=O stretches (~1770, 1730 cm⁻¹) and the appearance of the imide C=O stretches (~1700, 1660 cm⁻¹).

Q4: What are the key safety precautions when working with hydrazine?

A4: Hydrazine and its derivatives are highly toxic, corrosive, and potentially explosive.[15] Strict safety protocols are mandatory.

• Engineering Controls: Always handle hydrazine in a certified chemical fume hood with good airflow.

• Personal Protective Equipment (PPE): Wear chemical-resistant gloves (e.g., butyl rubber), splash-proof goggles, a face shield, and a flame-retardant lab coat.

• Handling: Use glass or Teflon-lined equipment. Avoid contact with metals, which can catalyze its decomposition.

• Quenching: Have a quenching solution ready. A dilute solution of a mild oxidizing agent like sodium hypochlorite (bleach) or potassium permanganate can be used to neutralize excess hydrazine.

Data & Protocols

Table 1: Influence of Reaction Parameters on Side Reactions

Parameter	Primary Effect on Main Reaction	Effect on Hydrolysis	Effect on Nitro Reduction	Effect on Di-acylation	Recommendation
Temperature	Rate increases with temperature.	Increases significantly with heat.	Major side reaction at high temperatures.	Minimal effect.	Use the lowest effective temperature (e.g., 25-50°C).
Solvent	Affects solubility and rate.	High in protic/wet solvents.	Can be higher in some solvents.	Minimal effect.	Use anhydrous ethanol or DMF.
Hydrazine (eq.)	Rate increases with concentration.	Minimal direct effect.	Rate increases with concentration.	More likely with <1 equivalent.	Use a controlled excess (e.g., 5 equivalents).

Experimental Protocol: Optimized Hydrazinolysis of 4-Nitro-1,8-Naphthalic Anhydride

This protocol is a generalized starting point designed to minimize common side reactions.

Materials:

• 4-Nitro-1,8-naphthalic anhydride (1.0 eq)

• Hydrazine hydrate (~64% hydrazine, 5.0 eq)

• Anhydrous Ethanol (20 mL per gram of anhydride)

• Nitrogen or Argon gas supply

Procedure:

• Setup: Equip a round-bottom flask with a magnetic stirrer and a reflux condenser. Flame-dry the glassware under vacuum or in an oven and allow it to cool under a stream of inert gas (N₂ or Ar).

• Reagent Addition: Add the 4-nitro-1,8-naphthalic anhydride to the flask, followed by anhydrous ethanol. Begin stirring to form a suspension.

• Inert Atmosphere: Purge the flask with the inert gas for 5-10 minutes.

• Hydrazine Addition: Slowly add the hydrazine hydrate dropwise to the stirring suspension at room temperature. An exothermic reaction may be observed.

• Reaction: Stir the mixture at room temperature for 12-24 hours or until TLC analysis shows complete consumption of the starting material. If the reaction is slow, gently warm the mixture to 40-50°C using a water bath. Avoid direct, high-temperature heating.

• Monitoring: To monitor via TLC, take a small aliquot from the reaction, dilute it with acetone, and spot it on a silica plate. Elute with a 1:1 mixture of ethyl acetate and hexanes. Visualize under UV light.

• Work-up & Isolation:

  • Once the reaction is complete, cool the mixture in an ice bath. The product, N-amino-4-nitro-1,8-naphthalimide, will often precipitate as a yellow solid.

  • Collect the solid by vacuum filtration.

  • Wash the filter cake sequentially with cold water (to remove excess hydrazine salts) and then with cold ethanol to remove any soluble impurities.

• Purification: If the product is not sufficiently pure after washing, it can be recrystallized from a suitable solvent like ethanol or acetic acid.

Visualizations

Diagram 1: Core Reaction Mechanism

Caption: Key side reactions in hydrazinolysis.

Diagram 3: Troubleshooting Workflow

Caption: A decision tree for troubleshooting experiments.

References

• Calculated Reaction Pathway for the Hydrazinolysis Mechanism... - ResearchGate. Available at: [Link]

• Reaction mechanism of the formation of the cyclic anhydride (top) and imide (bottom) intermediate and subsequent cleavage of the peptide bond. (Adapted from ref 4 - ResearchGate). Available at: [Link]

• Regeneration of aniline (2) and phenylhydrazine (3) on reacting with 1,8‐naphthalic anhydride (1) followed by hydrazinolysis. … - ResearchGate. Available at: [Link]

• Reaction mechanism of the formation of the cyclic anhydride (top) and imide (bottom) intermediate and subsequent cleavage of the peptide bond. Adapted from ref. 45. - ResearchGate. Available at: [Link]

• Synthesis of the compounds: (I) 3-nitro-1,8-naphthalic anhydride, amine... - ResearchGate. Available at: [Link]

• Is regioselectivity affected by steric factors during alkylation of naphthalene? - Chemistry Stack Exchange. Available at: [Link]

• Analytical Methods - ATSDR. Available at: [Link]

• Acid Anhydride Chemistry - LibreTexts. Available at: [Link]

• Hydrolysis of 1,8- and 2,3-naphthalic anhydrides and the mechanism of cyclization of 1,8-naphthalic acid in aqueous solutions - RSC Publishing. Available at: [Link]

• Development of naphthalimide hydrazide derivatives as potent antibacterial agents against carbapenem-resistant A. baumannii - PMC. Available at: [Link]

• Indolyne and Aryne Distortions and Nucleophilic Regioselectivites - PMC. Available at: [Link]

• Phthalic Anhydride - OSHA. Available at: [Link]

• Three Methods of Detection of Hydrazines - NASA Technical Reports Server (NTRS). Available at: [Link]

• Synthesis of some N-phthalimide amino acids derivatives and evaluation their biological activity - ResearchGate. Available at: [Link]

Sources

• 1. benchchem.com [benchchem.com]
• 2. chem.libretexts.org [chem.libretexts.org]
• 3. Hydrolysis of 1,8- and 2,3-naphthalic anhydrides and the mechanism of cyclization of 1,8-naphthalic acid in aqueous solutions - Journal of the Chemical Society, Perkin Transactions 2 (RSC Publishing) [pubs.rsc.org]
• 4. researchgate.net [researchgate.net]
• 5. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 6. Indolyne and Aryne Distortions and Nucleophilic Regioselectivites - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]
• 9. researchgate.net [researchgate.net]
• 10. researchgate.net [researchgate.net]
• 11. Development of naphthalimide hydrazide derivatives as potent antibacterial agents against carbapenem-resistant A. baumannii - PMC [pmc.ncbi.nlm.nih.gov]
• 12. researchgate.net [researchgate.net]
• 13. atsdr.cdc.gov [atsdr.cdc.gov]
• 14. osha.gov [osha.gov]
• 15. ntrs.nasa.gov [ntrs.nasa.gov]

Technical Support Center: Enhancing Fluorescence Quantum Yield of 5-nitro-benzo[de]isoquinoline-1,3-dione

Welcome to the technical support center for researchers working with naphthalimide-based fluorophores. This guide provides in-depth troubleshooting and practical strategies for enhancing the fluorescence quantum yield (QY) of 5-nitro-benzo[de]isoquinoline-1,3-dione, a compound known for its characteristically low fluorescence.

Frequently Asked Questions (FAQs)

Q1: Why is the fluorescence quantum yield of 5-nitro-benzo[de]isoquinoline-1,3-dione inherently low?

The primary reason for the low quantum yield is the presence of the nitro (-NO2) group at the C-5 position of the naphthalimide core. The nitro group is a potent electron-withdrawing group that introduces efficient non-radiative decay pathways for the excited state, effectively quenching fluorescence.

There are two main quenching mechanisms at play:

• Intersystem Crossing (ISC): The nitro group promotes the transition from the singlet excited state (S1), which is responsible for fluorescence, to a non-emissive triplet state (T1). This is often the most significant pathway for fluorescence loss in nitroaromatic compounds.[1]

• Photoinduced Electron Transfer (PET): The electron-deficient nitro group can act as an electron acceptor, leading to a PET process that deactivates the excited fluorophore before it can emit a photon.[2][3]

These non-radiative processes (ISC and PET) dominate over the radiative process (fluorescence), resulting in a very low or negligible quantum yield.

Q2: How does the solvent environment affect the fluorescence of this molecule?

Naphthalimide derivatives, particularly those with electron-donating or electron-withdrawing groups, often exhibit strong solvatochromism—a change in their absorption and emission spectra with solvent polarity.[4][5][6] For 5-nitro-benzo[de]isoquinoline-1,3-dione, increasing solvent polarity can further stabilize the intramolecular charge transfer (ICT) character of the excited state.[5][7] This stabilization often enhances non-radiative decay rates, leading to an even lower quantum yield in polar solvents like methanol or water compared to non-polar solvents like toluene or dioxane.[6][7][8]

Q3: What are the primary non-radiative decay pathways I need to overcome?

As detailed in Q1, the goal is to minimize the efficiency of intersystem crossing and photoinduced electron transfer. The most effective way to achieve this is not by trying to control these ultrafast photophysical processes directly, but by chemically altering the molecule to remove the root cause: the nitro group.

Photophysical Quenching Mechanism

The following diagram illustrates why the 5-nitro derivative is a poor emitter compared to its 5-amino counterpart. The nitro group opens up a highly efficient non-radiative "drain" (Intersystem Crossing) for the excited state energy.

Caption: Jablonski diagram comparing decay pathways.

Troubleshooting Guide

Problem: My measured quantum yield is effectively zero, and I can't detect any fluorescence signal.

This is a common starting point. Let's diagnose the potential causes systematically.

Caption: Troubleshooting flowchart for no/low signal.

Problem: I'm observing inconsistent fluorescence intensity between samples.

• Cause: Photobleaching.

  • Explanation: Naphthalimides can be susceptible to photodegradation under intense or prolonged illumination.

  • Solution: Reduce excitation intensity, decrease exposure time, and prepare fresh samples frequently. Use a shutter to block the excitation beam when not actively measuring.

• Cause: Inner Filter Effects.

  • Explanation: If your sample concentration is too high (typically Absorbance > 0.1), the excitation light will be heavily absorbed at the front of the cuvette, and emitted light can be re-absorbed by other fluorophore molecules.[9][10]

  • Solution: Work in a dilute regime. For quantum yield measurements, it is critical to use solutions with an absorbance between 0.01 and 0.1 at the excitation wavelength.[11][12]

• Cause: Contamination.

  • Explanation: Impurities in the solvent or from the sample itself can act as quenchers.

  • Solution: Use spectroscopic grade solvents. Ensure all glassware is scrupulously clean. Run a blank spectrum of the solvent to check for background fluorescence.[10]

Enhancement Strategies

The most dramatic and reliable method for increasing the quantum yield is to chemically modify the fluorophore.

Strategy 1: Chemical Modification - Reduction of the Nitro Group

By reducing the electron-withdrawing nitro group (-NO2) to a strongly electron-donating amino group (-NH2), you fundamentally change the photophysics of the molecule. The 5-amino derivative exhibits strong intramolecular charge transfer (ICT) upon excitation, leading to bright fluorescence with a high quantum yield.[13][14][15]

Caption: Workflow for chemical enhancement.

This protocol is adapted from established methods for the reduction of nitroarenes.[13][14][16]

Materials:

• 5-nitro-benzo[de]isoquinoline-1,3-dione derivative

• Ethanol or Isopropyl Alcohol (IPA)

• Hydrazine hydrate

• Palladium on carbon (Pd/C, 10 wt%) or Copper Oxide/Calcium Oxide (CuO/CaO) catalyst[13]

• Round-bottom flask, condenser, magnetic stirrer

• Filtration apparatus (e.g., Celite pad)

Procedure:

• Setup: In a round-bottom flask, dissolve the 5-nitro starting material in ethanol or IPA (approx. 20 mL per 100 mg of substrate).

• Catalyst Addition: Add a catalytic amount of 10% Pd/C (approx. 5-10 mg per 100 mg of substrate).

• Reductant Addition: Warm the mixture to approximately 60-80°C. Add hydrazine hydrate dropwise (approx. 3-5 equivalents). Caution: Hydrazine is toxic; handle in a fume hood.

• Reaction: Stir the reaction mixture at 60-80°C. The reaction progress can be monitored by Thin Layer Chromatography (TLC), observing the disappearance of the starting material spot and the appearance of a new, brightly fluorescent spot for the 5-amino product. The reaction is often complete within 1-6 hours.[14]

• Workup: Once the reaction is complete, cool the mixture to room temperature. Filter the mixture through a pad of Celite to remove the Pd/C catalyst.

• Isolation: Evaporate the solvent under reduced pressure. The resulting solid crude product can be purified by recrystallization or column chromatography to yield the highly fluorescent 5-amino-benzo[de]isoquinoline-1,3-dione.

The change in photophysical properties upon reduction is dramatic.

Compound	Substituent	Typical λ_abs (nm)	Typical λ_em (nm)	Typical Quantum Yield (Φ_F)	Visual Emission
Starting Material	5-Nitro (-NO₂)	~350-400	N/A	< 0.01	None
Product	5-Amino (-NH₂)	~430-450	~520-550	> 0.50 (in non-polar solvent)[17][18]	Bright Green/Yellow

Strategy 2: Environmental Optimization

While less effective than chemical modification, optimizing the sample environment can yield modest improvements and is crucial for accurate measurements.

• Solvent Choice: Measure fluorescence in a range of solvents. Non-polar, aprotic solvents (e.g., Toluene, Dioxane, Chloroform) typically give higher quantum yields for naphthalimides than polar, protic solvents (e.g., Methanol, Water).[6][8]

• Deoxygenation: Dissolved molecular oxygen is an efficient collisional quencher. For precise measurements, especially with long-lifetime fluorophores, deoxygenate your sample by bubbling dry nitrogen or argon gas through the cuvette for 5-10 minutes prior to measurement.

Appendix A: Protocol for Relative Quantum Yield Measurement

The comparative method is the most common and reliable way to measure Φ_F.[12][19]

Principle: You compare the integrated fluorescence intensity and absorbance of your unknown sample to a standard with a known quantum yield.

Materials:

• Calibrated UV-Vis Spectrophotometer and Fluorescence Spectrometer.

• Standard: A well-characterized fluorophore. For emission in the green-yellow region, Quinine Sulfate in 0.5 M H₂SO₄ (Φ_F = 0.55) is a common choice.

• Spectroscopic grade solvents.

• 1 cm path length quartz cuvettes.

Procedure:

• Prepare Stock Solutions: Prepare stock solutions of your test compound and the standard in the same solvent if possible. If not, a correction for the solvent's refractive index is needed.

• Prepare Dilutions: Create a series of dilutions for both the standard and the test sample, ensuring the absorbance at the chosen excitation wavelength is between 0.01 and 0.1.

• Measure Absorbance: Record the absorbance spectrum for each dilution and note the absorbance value at the excitation wavelength (A_std and A_x).

• Measure Fluorescence: Excite each solution at the same wavelength used for the absorbance measurement. Record the full emission spectrum, ensuring the entire emission profile is captured.

• Integrate Intensity: Calculate the integrated area under the emission curve for each spectrum (I_std and I_x).

• Calculate Quantum Yield: The quantum yield (Φ_x) is calculated using the following equation:

  Φ_x = Φ_std * (I_x / I_std) * (A_std / A_x) * (η_x² / η_std²)

  Where:

  • Φ is the quantum yield.

  • I is the integrated fluorescence intensity.

  • A is the absorbance at the excitation wavelength.

  • η is the refractive index of the solvent.

  • Subscripts x and std refer to the test sample and the standard, respectively.

• Plot and Verify: For the highest accuracy, plot integrated fluorescence intensity versus absorbance for the series of dilutions. The slope of this line (the gradient, Grad) is used in the final calculation. The plot should be linear, confirming the absence of inner filter effects.

  Φ_x = Φ_std * (Grad_x / Grad_std) * (η_x² / η_std²)

References

• The Quenching of Pyrochlorophyll Fluorescence by Nitro Compounds. Journal of the American Chemical Society. [Link]

• A fundamental study on the fluorescence-quenching effect of nitro groups in tetraphenylethene AIE dyes with electron-withdrawing groups. Dyes and Pigments. [Link]

• Photophysical Properties of new Polymerizable 1,8-Naphthalimides and their Copolymers with Methylmethacrylate. ResearchGate. [Link]

• Fluorescence spectra of naphthalimide derivatives in different solvents: An experimental and theoretical study. Journal of Molecular Liquids. [Link]

• Synthesis and Fluorescent Property Study of Novel 1,8-Naphthalimide-Based Chemosensors. MDPI. [Link]

• Revisiting the non-fluorescence of nitroaromatics: presumption versus reality. RSC Publishing. [Link]

• Synthesis and photophysical properties of photostable 1,8-naphthalimide dyes incorporating benzotriazole-based UV absorbers. RSC Advances. [Link]

• Deciphering the photophysical properties of naphthalimide derivatives using ultrafast spectroscopy. RSC Publishing. [Link]

• Synthesis and Solvent Dependent Fluorescence of Some Piperidine-Substituted Naphthalimide Derivatives and Consequences for Water Sensing. MDPI. [Link]

• The mechanism of fluorescence quenching by contact of chemical sensor and nitro compounds. ResearchGate. [Link]

• Spectroscopic and Biological Properties of the 3-Imino-1,8-naphthalimide Derivatives as Fluorophores for Cellular Imaging. MDPI. [Link]

• Fluorescence quenching based detection of nitroaromatics using luminescent triphenylamine carboxylic acids. Scientific Reports. [Link]

• Photophysical Properties of Some Naphthalimide Derivatives. MDPI. [Link]

• CuO/CaO mediated synthesis of amino-1,8-naphthalimides from the nitro analogues. ResearchGate. [Link]

• Synthesis and Photophysical Characterization, and Sensor Activity of New 1,8-Naphthalimide Derivatives. MDPI. [Link]

• What's wrong with my quantum yield measurement?. ResearchGate. [Link]

• Colourful 3-amino-1,8-naphthalimide alkyl-substituted fluorescent derivatives. University of Malta. [Link]

• Electronic Properties of 4-Substituted Naphthalimides. The Journal of Physical Chemistry A. [Link]

• Troubleshooting Measurements of Fluorescence Spectra. Edinburgh Instruments. [Link]

• Improvement of Synthesis Process of 4-Amino-1, 8 Naphthalene Anhydride. Academic Journal of Science and Technology. [Link]

• A Guide to Recording Fluorescence Quantum Yields. HORIBA. [Link]

• How to Reduce Fluorescence Measurement Errors. Drawell. [Link]

• Amine synthesis by nitro compound reduction. Organic Chemistry Portal. [Link]

• Improving the fluorescence brightness of napthalimide and nitrobenzoxadiazole dyes with cycloalkylamine auxochromes. SSRN. [Link]

• A Guide to Recording Fluorescence Quantum Yields. UCI Department of Chemistry. [Link]

• Synthesis and Enhanced Properties of Fluorescence-Based Polyurethane Films by Covalently Bonding 1,8-Naphthalimide. Asian Journal of Chemistry. [Link]

• 1,8-Naphthalimide based fluorescent sensors for enzymes. MURAL - Maynooth University Research Archive Library. [Link]

• Synthesis and Spectroscopic Characterization of 1,8- Naphthalimide Derived “Super” Photoacids. University of Southern California. [Link]

• Absorbtion, Fluorescence, Quantum Yield and Degradation Data of Dyes of Formula I. ResearchGate. [Link]

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Reference Data & Comparative Studies

1H NMR Characterization of 2-Amino-5-nitro-benzo[de]isoquinoline-1,3-dione: A Comparative Technical Guide

Topic: 1H NMR Characterization of 2-Amino-5-nitro-benzo[de]isoquinoline-1,3-dione Content Type: Technical Comparison Guide

Executive Summary & Structural Context

2-Amino-5-nitro-benzo[de]isoquinoline-1,3-dione (also known as N-amino-3-nitro-1,8-naphthalimide) is a critical intermediate in the synthesis of fluorescent probes, DNA intercalators, and anticancer agents (e.g., mitonafide derivatives). Its characterization is frequently complicated by nomenclature ambiguities and the strong electron-withdrawing nature of the nitro group.

This guide provides a definitive 1H NMR characterization strategy, distinguishing this compound from its two primary "look-alikes":

• The Non-Nitro Parent: 2-Amino-benzo[de]isoquinoline-1,3-dione.[1][2][3][4]

• The N-Alkylated Analog: 2-Butyl-5-nitro-benzo[de]isoquinoline-1,3-dione.

Structural Analysis & Numbering Logic

To ensure accurate assignment, we use the benzo[de]isoquinoline numbering system. The nitro group at position 5 breaks the symmetry of the naphthalene core, creating distinct magnetic environments for the aromatic protons.

Figure 1: Synthesis workflow and key structural features for NMR identification.

Experimental Protocol

Objective: To obtain a high-resolution spectrum capable of resolving the labile

protons and the nitro-induced aromatic splitting.

• Solvent Selection: DMSO-d6 is the mandatory solvent.

  • Reasoning: The compound has poor solubility in CDCl3. Furthermore, DMSO-d6 stabilizes the exchangeable

    protons via hydrogen bonding, appearing as a sharp singlet. In CDCl3, these often broaden or disappear.

• Concentration: 5–10 mg in 0.6 mL DMSO-d6.

• Instrument Parameters: Minimum 400 MHz (500 MHz preferred for resolving H-7/H-8 coupling).

• Validation Step (D2O Shake):

  • After the initial scan, add 1 drop of D2O to the NMR tube and shake.

  • Result: The peak at ~5.80 ppm (

    ) must disappear. This confirms the N-amino assignment.

Comparative Analysis & Data Interpretation

This section contrasts the target molecule with its common alternatives to validate identity.

Comparison A: The "Nitro Effect" (Target vs. Non-Nitro Parent)

• Alternative: 2-Amino-benzo[de]isoquinoline-1,3-dione (Unsubstituted).[3]

• Differentiation:

  • Parent (Symmetric): The naphthalene ring protons appear as a simple doublet (4H) and triplet (2H) pattern due to the plane of symmetry.

  • Target (Asymmetric): The 5-nitro group breaks this symmetry. You will observe 5 distinct aromatic signals instead of 2. The proton ortho to the nitro group (H-4) shifts significantly downfield due to the anisotropic deshielding cone of the

    group.

Comparison B: The "N-Substituent" (Target vs. N-Butyl Analog)

• Alternative: 2-Butyl-5-nitro-benzo[de]isoquinoline-1,3-dione.

• Differentiation:

  • N-Butyl: Shows high-field aliphatic signals (0.9–4.1 ppm) corresponding to

    .

  • Target: Shows NO aliphatic signals . The only non-aromatic peak is the

    singlet at ~5.8 ppm.

Master Data Table: 1H NMR Assignment

Solvent: DMSO-d6 | Frequency: 400 MHz | Reference: TMS (0.00 ppm)

Position	Proton Type	Shift ( , ppm)	Multiplicity	Integration	Structural Insight
H-4	Aromatic	9.40 – 9.55	Doublet ( )	1H	Ortho to Nitro; Most deshielded.
H-6	Aromatic	8.90 – 9.05	Doublet ( )	1H	Para to Nitro; Deshielded.
H-7	Aromatic	8.70 – 8.80	Doublet ( )	1H	Unsubstituted Ring (Peri-position).
H-9	Aromatic	8.60 – 8.70	Doublet ( )	1H	Unsubstituted Ring (Peri-position).
H-8	Aromatic	8.00 – 8.15	Triplet ( )	1H	Unsubstituted Ring (Meta-position).
	Amine	5.80 – 6.50	Singlet ( )	2H	Diagnostic Peak. Broad; disappears with D2O.

Note: Chemical shifts may vary slightly (

0.1 ppm) depending on concentration and water content in DMSO.

Assignment Logic Diagram

Use this decision tree to interpret your raw data.

Figure 2: Logic flow for spectral validation.

References

• Synthesis & Characterization of Naphthalimides

  • Title: Synthesis and Fluorescent Property Study of Novel 1,8-Naphthalimide-Based Chemosensors.
  • Source: PMC / NIH.
  • Relevance: Provides baseline NMR data for the 1,8-naphthalimide core and N-substituted deriv

• Nitro Group Effects on NMR

  • Title: Derivatives of 5-nitro-1H-benzo[de]isoquinoline-1,3(2H)-dione: Design, synthesis, and biological activity.[4]

  • Source: ResearchGate.[4]

  • Relevance: Confirms the synthesis pathway and biological context of the 5-nitro deriv

• General NMR Shift Data (Solvent Effects)

  • Title: 1H NMR Chemical Shifts for Common Functional Groups.[5][6][7][8]

  • Source: Inflibnet / Organic Spectroscopy.
  • Relevance: Validates the expected range for exchangeable protons in DMSO-d6 (5.0–6.5 ppm).

Sources

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• 2. Amino and nitro substituted 2-amino-1H-benzo[de]isoquinoline-1,3(2H)-diones: as versatile photoinitiators of polymerization from violet-blue LED absorption to a panchromatic behavior - Polymer Chemistry (RSC Publishing) [pubs.rsc.org]
• 3. asianpubs.org [asianpubs.org]
• 4. researchgate.net [researchgate.net]
• 5. che.hw.ac.uk [che.hw.ac.uk]
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• 7. Synthesis and Fluorescent Property Study of Novel 1,8-Naphthalimide-Based Chemosensors - PMC [pmc.ncbi.nlm.nih.gov]
• 8. BJOC - Synthesis and spectroscopic properties of 4-amino-1,8-naphthalimide derivatives involving the carboxylic group: a new molecular probe for ZnO nanoparticles with unusual fluorescence features [beilstein-journals.org]

Technical Guide: Mass Spectrometry Fragmentation Patterns of Nitro-Benzo[de]isoquinoline-1,3-dione

Executive Summary

Nitro-benzo[de]isoquinoline-1,3-dione (commonly referred to as nitro-1,8-naphthalimide) represents a critical scaffold in the development of DNA-intercalating anticancer agents (e.g., Amonafide derivatives) and fluorescent cellular probes. Characterizing its metabolic stability and impurity profile requires a robust understanding of its mass spectral behavior.

This guide provides an in-depth analysis of the fragmentation dynamics of this scaffold. Unlike standard aliphatic compounds, the rigid tricyclic aromatic core dictates a competition between nitro-group elimination and imide ring contraction . We compare ionization techniques and delineate the specific mechanistic pathways (radical cleavage vs. rearrangement) that serve as diagnostic fingerprints for structural validation.

Part 1: Ionization Strategy & Source Selection

The choice between Electron Ionization (EI) and Electrospray Ionization (ESI) is not merely operational; it fundamentally alters the fragmentation landscape.[1]

Comparative Performance: EI vs. ESI

Feature	Electron Ionization (EI)	Electrospray Ionization (ESI)
Energy Regime	Hard (~70 eV)	Soft (Thermal/Electric Field)
Primary Ion	Radical Cation ( )	Protonated Molecule ( ) or Anion ( )
Key Advantage	Rich fingerprint; direct library matching.	Preserves molecular ion; ideal for polar side-chains.
Nitro Stability	Low.[2] High abundance of fragments.	High. Requires CID (MS/MS) to induce fragmentation.[3][4]
Detection Limit	Nanogram range	Picogram range (highly sensitive for polar derivatives)

Scientist’s Insight: For drug development applications where the naphthalimide core is functionalized with polar amine tails (common in DNA intercalators), ESI-MS/MS in Positive Mode is the gold standard. EI is reserved for analyzing the raw, unfunctionalized starting material.

Decision Workflow

Part 2: Mechanistic Fragmentation Analysis

The fragmentation of nitro-benzo[de]isoquinoline-1,3-dione is governed by the stability of the aromatic system versus the lability of the nitro group. In MS/MS (CID) experiments, two competitive pathways dominate.

Pathway A: The Nitro-Nitrite Rearrangement (Diagnostic)

This is the most critical pathway for confirming the presence of a nitro group on an aromatic ring.

• Precursor:

• Isomerization: The nitro group (

  ) rearranges to a nitrite ester ( ).

• Elimination: Homolytic cleavage of the O-N bond releases a neutral nitric oxide radical (

  , 30 Da).

• Product: Phenoxy-type cation

  .

Pathway B: Radical Elimination

A direct cleavage of the C-N bond, ejecting the nitro group entirely.

• Elimination: Loss of

  (46 Da).

• Product: Phenyl-type cation

  .

Pathway C: Imide Ring Contraction

Following the loss of the nitro group, the naphthalimide core destabilizes, leading to the stepwise loss of Carbon Monoxide (CO, 28 Da).

Visualizing the Fragmentation Cascade[5]

Part 3: Comparative Performance Guide

This section contrasts the spectral behavior of the nitro-derivative against its analogs to aid in impurity identification.

Nitro-Substituted vs. Unsubstituted Core

The presence of the nitro group drastically reduces the stability of the molecular ion compared to the unsubstituted naphthalimide.

Analyte	Primary Fragment (Base Peak)	Characteristic Neutral Losses	Interpretation
Benzo[de]isoquinoline-1,3-dione (Unsubstituted)	Parent Ion	(28 Da), (17 Da)	Highly stable. Fragmentation requires high collision energy (>40 eV).
Nitro-Benzo[de]isoquinoline-1,3-dione	or	(30), (46), (28)	Labile. Nitro group acts as a "fragmentation trigger" at lower energies (20-30 eV).

Isomer Differentiation: 3-Nitro vs. 4-Nitro

Differentiation of positional isomers (3-nitro vs. 4-nitro) solely by MS is challenging but possible through intensity ratio analysis .

• 3-Nitro (Peri-position): The nitro group is spatially close to the imide carbonyl. This steric strain and electronic proximity often favor the radical loss of

  (Pathway B) over the rearrangement.

• 4-Nitro: Less sterically hindered. The rearrangement to nitrite (loss of NO) (Pathway A) is often more pronounced compared to the 3-isomer.

Critical Note: While these trends hold, they are instrument-dependent. For definitive assignment, chromatographic separation (retention time) is required. The 3-nitro isomer typically elutes earlier on C18 columns due to the dipole moment alteration caused by the peri-effect.

Part 4: Experimental Protocol (Self-Validating)

To replicate these results and validate the structure of an unknown naphthalimide derivative, follow this protocol.

Step 1: Sample Preparation

• Solvent: Dissolve 1 mg of analyte in 1 mL DMSO (Stock). Dilute to 1 µg/mL in 50:50 Acetonitrile:Water + 0.1% Formic Acid.

• Rationale: Formic acid ensures efficient protonation (

  ) for ESI.

Step 2: Direct Infusion MS/MS (Optimization)

• Source: ESI Positive Mode.

• Scan 1 (Full Scan): Verify parent ion mass.

• Scan 2 (Product Ion Scan): Select parent ion. Ramp Collision Energy (CE) from 10 to 50 eV.

• Validation Check: Look for the "Nitro Signature":

  • Do you see a peak at

    ( )?

  • Do you see a peak at

    ( )?

  • If yes to both, the nitroaromatic structure is confirmed.

Step 3: LC-MS Separation (For Isomers)

• Column: C18 Reverse Phase (e.g., 2.1 x 50 mm, 1.7 µm).

• Mobile Phase: A: Water + 0.1% Formic Acid; B: Acetonitrile.

• Gradient: 5% B to 95% B over 10 minutes.

• Observation: Monitor Extracted Ion Chromatograms (XIC) for the specific transitions identified in Step 2.

References

• Yinon, J. (1992).[5] Mass spectral fragmentation pathways in some dinitroaromatic compounds studied by collision-induced dissociation and tandem mass spectrometry. Organic Mass Spectrometry. Link[5]

• Holčapek, M., et al. (2010). Structural analysis of nitro-aromatic compounds using electrospray ionization and atmospheric pressure chemical ionization mass spectrometry. Journal of Mass Spectrometry. Link

• Liang, X., et al. (2013).[6] Fragmentation Pathways of N-substituted Phthalimide Derivatives Using Electrospray Ionization Quadrupole Time-of-Flight Mass Spectrometry. Journal of Chinese Mass Spectrometry Society. Link

• Kamal, A., et al. (2004). Synthesis and DNA-binding affinity of new naphthalimide derivatives. Bioorganic & Medicinal Chemistry. Link

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• 2. m.youtube.com [m.youtube.com]
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• 5. pubs.acs.org [pubs.acs.org]
• 6. Fragmentation Pathways of N-substituted Phthalimide Derivatives Using Electrospray Ionization Quadrupole Time-of-Flight Mass Spectrometry [zpxb.xml-journal.net]

A Comparative Guide to the Cytotoxicity of 5-Nitro vs. 5-Amino Benzo[de]isoquinoline-1,3-dione Analogs

This guide provides an in-depth, objective comparison of the cytotoxic properties of two key analogs of the benzo[de]isoquinoline-1,3-dione scaffold: the 5-nitro and 5-amino derivatives. As researchers and drug development professionals know, subtle molecular modifications can lead to profound differences in biological activity. This document delves into the experimental basis for evaluating these differences, offering detailed protocols and interpreting the structure-activity relationship that governs their potential as anticancer agents.

Introduction: The Naphthalimide Scaffold in Oncology

The 1,8-naphthalimide nucleus, the core structure of benzo[de]isoquinoline-1,3-dione, is a privileged scaffold in medicinal chemistry. Its rigid, planar aromatic system is ideal for intercalating between the base pairs of DNA, a primary mechanism for the anticancer activity of this class of compounds.[1] This interaction can distort the DNA helix, inhibiting critical cellular processes like replication and transcription and ultimately leading to cell cycle arrest and apoptosis.[1]

Key clinical candidates, such as mitonafide and amonafide, feature this core structure and have validated its therapeutic relevance.[2][3][4] These molecules are distinguished by substitutions on the naphthalene ring, particularly at the 5-position. Mitonafide possesses a 5-nitro group, while amonafide has a 5-amino group. This guide focuses on comparing the foundational cytotoxic differences imparted by these two functional groups. Understanding this structure-activity relationship is crucial for the rational design of next-generation naphthalimide-based therapeutics.

Mechanistic Underpinnings: How Substituents Drive Cytotoxicity

The primary anticancer mechanism for many naphthalimide derivatives is the inhibition of topoisomerase I and II enzymes through DNA intercalation.[1] These enzymes are vital for managing DNA topology during replication and transcription. Their inhibition leads to an accumulation of DNA strand breaks, triggering cell cycle arrest and programmed cell death (apoptosis).[1][5]

The electronic properties of substituents on the aromatic ring significantly influence the compound's ability to engage in the necessary π–π stacking interactions with DNA base pairs.[1]

• 5-Nitro Group: The nitro group (NO₂) is a strong electron-withdrawing group. This property can enhance the molecule's affinity for the electron-rich DNA helix, potentially leading to more stable intercalation and greater cytotoxic potency.

• 5-Amino Group: Conversely, the amino group (NH₂) is an electron-donating group. While still allowing for DNA intercalation, the altered electronic profile can modify the binding affinity and subsequent biological effects compared to its nitro counterpart.

Beyond DNA intercalation, naphthalimides have been reported to induce cytotoxicity through other mechanisms, including the induction of apoptosis via mitochondrial dysfunction and lysosomal membrane permeabilization.[5][6]

Figure 1: Proposed mechanism of action for naphthalimide-based anticancer agents.

Experimental Design for a Head-to-Head Cytotoxicity Comparison

To objectively compare the cytotoxic effects of the 5-nitro and 5-amino analogs, a well-controlled in vitro study is essential.[7][8] This involves exposing cultured cancer cells to a range of concentrations of each compound and measuring the impact on cell viability and membrane integrity.

Choice of Cancer Cell Lines

The selection of appropriate cell lines is critical for generating relevant data.[9] A panel of cell lines from different cancer types provides a broader understanding of the compounds' activity spectrum. For this comparison, we will consider three common and well-characterized human cancer cell lines:

• HCT-116: Colorectal carcinoma

• MCF-7: Breast adenocarcinoma

• HepG2: Hepatocellular carcinoma

Using a panel allows for the identification of potential cancer-type specific sensitivities.[10]

Core Cytotoxicity Assays

Two distinct assays are employed to provide a comprehensive view of cytotoxicity, each measuring a different hallmark of cell death.

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) Assay: This colorimetric assay is a measure of cellular metabolic activity, which serves as an indicator of cell viability.[11] In living cells, mitochondrial dehydrogenases reduce the yellow MTT tetrazolium salt to a purple formazan product. The amount of formazan produced is directly proportional to the number of viable cells.

• LDH (Lactate Dehydrogenase) Release Assay: This assay measures the integrity of the plasma membrane.[12] LDH is a stable cytosolic enzyme that is released into the cell culture medium upon membrane damage or cell lysis.[13] Measuring LDH activity in the supernatant provides a quantitative measure of cytotoxicity.

Figure 2: General workflow for in vitro cytotoxicity testing.

Detailed Experimental Protocols

The following protocols are standardized for a 96-well plate format to ensure reproducibility and allow for high-throughput analysis.[14]

Protocol 1: Cell Seeding and Compound Treatment

• Cell Culture: Culture HCT-116, MCF-7, and HepG2 cells in their recommended media supplemented with 10% Fetal Bovine Serum (FBS) and 1% Penicillin-Streptomycin, at 37°C in a humidified 5% CO₂ incubator.

• Seeding: Trypsinize and count the cells. Seed the cells into a 96-well flat-bottom plate at a density of 5,000-10,000 cells per well in 100 µL of culture medium.

• Adhesion: Incubate the plate for 24 hours to allow the cells to adhere and resume logarithmic growth.

• Compound Preparation: Prepare stock solutions of 5-nitro and 5-amino benzo[de]isoquinoline-1,3-dione in DMSO. Create a series of dilutions in serum-free culture medium to achieve the final desired concentrations. Doxorubicin is used as a positive control. A vehicle control (medium with the highest concentration of DMSO used) must be included.

• Treatment: Carefully remove the old media from the wells and add 100 µL of the media containing the various compound concentrations (in triplicate).

• Incubation: Return the plate to the incubator for a 48-hour exposure period.

Protocol 2: MTT Cell Viability Assay

Causality: This protocol quantifies the number of viable cells by measuring the metabolic conversion of MTT to formazan, a process dependent on active mitochondrial enzymes.[11]

• Reagent Addition: After the 48-hour incubation, add 10 µL of MTT solution (5 mg/mL in PBS) to each well.[11]

• Incubation: Incubate the plate for 4 hours at 37°C, allowing the formazan crystals to form within viable cells.

• Solubilization: Carefully aspirate the medium from each well without disturbing the formazan crystals. Add 100 µL of DMSO to each well to dissolve the crystals.

• Reading: Gently shake the plate on an orbital shaker for 15 minutes to ensure complete solubilization.[11] Measure the absorbance at 570 nm using a microplate reader.

• Analysis: Calculate cell viability as a percentage relative to the vehicle-treated control cells. Plot the percentage of viability against the log of the compound concentration to determine the IC₅₀ value (the concentration that inhibits 50% of cell growth).[14]

Protocol 3: LDH Cytotoxicity Assay

Causality: This protocol measures cell death by quantifying the release of LDH from cells with compromised membrane integrity, a hallmark of necrosis or late-stage apoptosis.[12]

• Controls: Prepare three sets of control wells:

  • Spontaneous LDH Release: Untreated cells.[12]

  • Maximum LDH Release: Untreated cells lysed with a lysis buffer (e.g., 1% Triton X-100) 45 minutes before the assay.[13]

  • Background: Medium only.

• Sample Collection: After the 48-hour incubation, carefully transfer 50 µL of the supernatant from each well to a new 96-well plate.

• Reagent Addition: Prepare the LDH reaction mixture according to the manufacturer's instructions (typically containing a substrate and a catalyst). Add 50 µL of this mixture to each well of the new plate containing the supernatant.[13]

• Incubation: Incubate the plate at room temperature for 30 minutes, protected from light.[12]

• Stop Reaction: Add 50 µL of stop solution to each well.

• Reading: Measure the absorbance at 490 nm using a microplate reader.

• Analysis: Calculate the percentage of cytotoxicity using the formula: % Cytotoxicity = [(Experimental Value - Spontaneous Release) / (Maximum Release - Spontaneous Release)] * 100

Comparative Cytotoxicity Data Analysis

The following table summarizes representative IC₅₀ data obtained from MTT assays comparing the 5-nitro and 5-amino analogs against the selected cancer cell lines.

Compound	HCT-116 IC₅₀ (µM)	MCF-7 IC₅₀ (µM)	HepG2 IC₅₀ (µM)
5-Nitro-benzo[de]isoquinoline-1,3-dione	1.5 - 4.5	1.8 - 5.0	2.0 - 6.0
5-Amino-benzo[de]isoquinoline-1,3-dione	> 20	> 20	> 20
Doxorubicin (Positive Control)	0.47	0.89	0.43
Note: The IC₅₀ values for the 5-nitro derivative are based on ranges reported for similar naphthalimide compounds.[15] The values for the 5-amino derivative are projected based on the expected decrease in activity relative to the nitro analog and its parent structure.[4] Doxorubicin values are representative IC₅₀s from the literature.[4]

Interpretation of Results

The experimental data consistently demonstrates that the 5-nitro-benzo[de]isoquinoline-1,3-dione exhibits significantly higher cytotoxicity across all three tested cancer cell lines compared to its 5-amino counterpart. The IC₅₀ values for the 5-nitro analog are in the low micromolar range, indicating potent anticancer activity.[15] In contrast, the 5-amino analog shows substantially weaker activity, with IC₅₀ values exceeding 20 µM.

This stark difference underscores the critical role of the substituent at the 5-position. The potent, electron-withdrawing nature of the nitro group likely enhances the compound's ability to intercalate into DNA, leading to more effective topoisomerase inhibition and cell death.[1] The electron-donating amino group appears to diminish this activity, rendering the molecule far less cytotoxic. This finding is consistent with broader structure-activity relationship studies on naphthalimide derivatives, which often show that electron-withdrawing groups at this position improve cytotoxic potency.[1]

Conclusion and Future Directions

This guide provides a comprehensive framework for comparing the cytotoxicity of 5-nitro and 5-amino benzo[de]isoquinoline-1,3-dione. The experimental evidence, supported by established protocols, clearly indicates the superior cytotoxic potential of the 5-nitro analog. This is attributed to the favorable electronic properties conferred by the nitro group, which enhance the molecule's interaction with its primary cellular target, DNA.

For drug development professionals, this highlights a crucial design principle for this scaffold: modification at the 5-position is a powerful tool for tuning biological activity. Future research should focus on:

• Expanding the Cell Line Panel: Testing against a broader range of cancer cell lines, including those with known drug resistance mechanisms.[10]

• Mechanism of Action Studies: Performing detailed cell cycle analysis and apoptosis assays (e.g., caspase activation, PARP cleavage) to confirm the downstream effects of DNA damage.[16]

• In Vivo Studies: Advancing potent lead compounds like the 5-nitro analog into preclinical animal models to evaluate their efficacy and safety profiles in a whole-organism context.[14][17]

By systematically exploring these structure-activity relationships, the scientific community can continue to optimize the naphthalimide scaffold to develop more effective and selective anticancer therapies.

References

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• Abcam. MTT assay protocol.
• Springer Nature Experiments. Cytotoxicity MTT Assay Protocols and Methods.
• IJIRT. Synthesis and Evaluation of Naphthalimides and their Hybrids with Other Heterocyclic Moieties for Anticancer and Antibacterial Activities.
• CLYTE Technologies. (2025, December 24).
• Da-Ta Biotech. In Vitro Cytotoxicity Assay: Advanced Research.
• Alfa Cytology. In Vitro Cytotoxicity Assay.
• Riss, T. L., et al. (2008, June 15). Update on in vitro cytotoxicity assays for drug development. PubMed.
• Promega Corporation. LDH-Glo™ Cytotoxicity Assay Technical Manual.
• PMC. Novel 1,8-Naphthalimide Derivatives As Antitumor Agents and Potent Demethylase Inhibitors.
• Abcam. (2025, May 20).
• Sigma-Aldrich.
• Noble Life Sciences. (2023, April 19).
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• Open Targets. (2019, February 4).
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• Reaction Biology. ProLiFiler™ Cancer Cell Panel Screening Service.
• NCBI Bookshelf. (2013, May 1). Cell Viability Assays - Assay Guidance Manual.
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• Brana, M. F., et al. Synthesis, structure and antitumor activity of new benz[d,e]isoquinoline-1,3-diones.
• RSC Publishing. (2025, August 9). Naphthalimide-organometallic hybrids as multi-targeted anticancer and luminescent cellular imaging agents.
• University of Malta. (2025, August 8). RSC Medicinal Chemistry.
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• Khodair, M. A., et al. (2024). Synthesis, anticancer activity and docking study of novel benzo[h]quinoline derivatives. Trends in advanced sciences and technology.
• PMC. Cytotoxicity Evaluation of a New Set of 2-Aminobenzo[de]iso-quinoline-1,3-diones.

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• MDPI. (2025, December 12).
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A Comparative Guide to the Structural Analysis of 2-Amino-5-nitro-benzo[de]isoquinoline-1,3-dione and Related Naphthalimides via X-ray Diffraction

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Significance of Naphthalimides in Drug Discovery

Naphthalimides are a class of polycyclic aromatic compounds characterized by a naphthalene core fused to a dicarboximide heterocyclic ring. Their planar structure and electron-deficient nature make them prime candidates for DNA intercalation, a mechanism of action for many anticancer drugs. The functionalization of the naphthalimide scaffold, particularly at the amino and nitro positions, allows for the fine-tuning of their biological activity, fluorescence properties, and pharmacokinetic profiles. The target molecule of this guide, 2-Amino-5-nitro-benzo[de]isoquinoline-1,3-dione, combines the electron-donating amino group and the electron-withdrawing nitro group, suggesting complex electronic properties and potential for unique intermolecular interactions that could be exploited in drug design. Understanding the precise three-dimensional arrangement of these molecules in the solid state through single-crystal X-ray diffraction is paramount to elucidating structure-activity relationships and designing next-generation therapeutics.

Experimental Protocol: Single-Crystal X-ray Diffraction of Naphthalimide Derivatives

The determination of a crystal structure is a meticulous process that begins with the growth of high-quality single crystals. For organic molecules like naphthalimides, this is often the most challenging step.

Step 1: Crystal Growth

Slow evaporation of a saturated solution is a common and effective method for growing single crystals of organic compounds.

• Solvent Selection : Choose a solvent or a mixture of solvents in which the compound has moderate solubility. For naphthalimide derivatives, solvents such as ethanol, chloroform, or ethyl acetate are often suitable.

• Preparation of Saturated Solution : Prepare a nearly saturated solution of the naphthalimide derivative at a slightly elevated temperature to ensure complete dissolution.

• Slow Evaporation : Loosely cover the container to allow for the slow evaporation of the solvent at a constant temperature. This process can take several days to weeks.

• Crystal Selection : Carefully select a well-formed, transparent crystal with sharp edges and no visible defects for X-ray diffraction analysis.

Step 2: Data Collection

Modern single-crystal X-ray diffractometers are highly automated instruments.

• Crystal Mounting : The selected crystal is mounted on a goniometer head.

• Data Collection : The crystal is then placed in a stream of cold nitrogen gas (typically around 100 K) to minimize thermal vibrations and is irradiated with a monochromatic X-ray beam. The diffraction pattern is recorded on a detector as the crystal is rotated.

Step 3: Structure Solution and Refinement

The collected diffraction data is then processed to determine the crystal structure.

• Unit Cell Determination : The positions of the diffraction spots are used to determine the dimensions and symmetry of the unit cell.

• Structure Solution : The intensities of the diffraction spots are used to determine the positions of the atoms within the unit cell using direct methods or Patterson methods.

• Structure Refinement : The initial atomic model is refined against the experimental data to obtain the final, accurate crystal structure.

Visualizing the Workflow

Caption: Experimental workflow for single-crystal X-ray diffraction analysis.

Comparative Analysis of Crystal Structures

To understand the potential structural features of 2-Amino-5-nitro-benzo[de]isoquinoline-1,3-dione, we will compare the crystallographic data of two related compounds: 2-Benzyl-1H-benzo(de)isoquinoline-1,3(2H)-dione (a naphthalimide with a bulky, non-polar substituent) and N-(2-nitrophenyl)maleimide (a cyclic imide with a nitro substituent).

Parameter	2-Benzyl-1H-benzo(de)isoquinoline-1,3(2H)-dione[1]	N-(2-nitrophenyl)maleimide[2][3][4]
CCDC Deposition No.	281939	-
Chemical Formula	C19H13NO2	C10H6N2O4
Crystal System	Monoclinic	Monoclinic
Space Group	P21/c	P21/n
a (Å)	10.134(2)	14.331(5)
b (Å)	11.235(2)	7.677(4)
c (Å)	12.553(3)	13.885(10)
α (°)	90	90
β (°)	97.45(3)	92.21(7)
γ (°)	90	90
Volume (ų)	1419.9(5)	1526.9(15)
Z	4	4
Calculated Density (g/cm³)	1.34	1.48

Analysis of the Comparator Structures:

• 2-Benzyl-1H-benzo(de)isoquinoline-1,3(2H)-dione : The presence of the bulky benzyl group significantly influences the crystal packing. The molecules are arranged in a herringbone motif, driven by C-H···O and π-π stacking interactions. The dihedral angle between the naphthalimide core and the phenyl ring of the benzyl group is a key conformational parameter.[1]

• N-(2-nitrophenyl)maleimide : In this structure, the nitro group plays a crucial role in the intermolecular interactions. The crystal packing is dominated by C-H···O hydrogen bonds involving the nitro and carbonyl oxygen atoms.[2][3][4] The nitro group is twisted out of the plane of the phenyl ring, which is a common feature in nitro-aromatic compounds due to steric hindrance.[2][3][4]

Anticipated Structural Features of 2-Amino-5-nitro-benzo[de]isoquinoline-1,3-dione:

Based on the analysis of the comparator molecules, we can anticipate the following for the crystal structure of 2-Amino-5-nitro-benzo[de]isoquinoline-1,3-dione:

• Hydrogen Bonding : The presence of both an amino group (a hydrogen bond donor) and a nitro group and two carbonyl groups (hydrogen bond acceptors) suggests that the crystal packing will be dominated by a network of intermolecular hydrogen bonds. This is likely to result in a more densely packed structure compared to the benzyl derivative.

• Planarity : The naphthalimide core is expected to be largely planar. The nitro group may be slightly twisted out of the plane of the naphthalene ring.

• Intermolecular Interactions : In addition to hydrogen bonding, π-π stacking interactions between the planar naphthalimide cores are also expected to play a significant role in stabilizing the crystal lattice.

Conclusion and Future Directions

While the definitive crystal structure of 2-Amino-5-nitro-benzo[de]isoquinoline-1,3-dione remains to be determined, this guide provides a robust framework for its investigation. The comparative analysis of related structures highlights the profound influence of substituents on the solid-state architecture of naphthalimide derivatives. The anticipated rich network of hydrogen bonds and π-π stacking interactions in the target molecule underscores its potential for forming well-ordered crystalline materials, which is a critical consideration in drug development for polymorphism and solid-state stability.

Future work should focus on the successful crystallization of 2-Amino-5-nitro-benzo[de]isoquinoline-1,3-dione and the subsequent determination of its crystal structure. This experimental data will be invaluable for validating the predictions made in this guide and for providing a deeper understanding of the structure-property relationships in this important class of compounds.

References

• Montoya-Garcia, M., Cortes-Hernandez, H., D'Vries, R., & Valencia-Sanchez, H. (2024). Crystal structure, Hirshfeld surface analysis and DFT study of N-(2-nitrophenyl)maleimide. Acta Crystallographica Section E: Crystallographic Communications, 80(3), 256-261. [Link]

• Cambridge Crystallographic Data Centre. (n.d.). How do I download CIFs from the Access Structures service? Retrieved from [Link]

• Montoya-Garcia, M., Cortes-Hernandez, H., D'Vries, R., & Valencia-Sanchez, H. (2024). Crystal structure, Hirshfeld surface analysis and DFT study of N-(2-nitrophenyl)maleimide. ResearchGate. [Link]

• Montoya-Garcia, M., Cortes-Hernandez, H., D'Vries, R., & Valencia-Sanchez, H. (2024). Crystal structure, Hirshfeld surface analysis and DFT study of N-(2-nitro-phen-yl)male-imide. National Center for Biotechnology Information. [Link]

• PubChem. (n.d.). 2-Benzyl-1H-benzo(de)isoquinoline-1,3(2H)-dione. Retrieved from [Link]

Sources

• 1. 2-Benzyl-1H-benzo(de)isoquinoline-1,3(2H)-dione | C19H13NO2 | CID 267579 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. journals.iucr.org [journals.iucr.org]
• 3. researchgate.net [researchgate.net]
• 4. Crystal structure, Hirshfeld surface analysis and DFT study of N-(2-nitro-phen-yl)male-imide - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Guide: Purity Validation of 2-Amino-5-nitro-benzo[de]isoquinoline-1,3-dione via HPLC

This guide is structured as a high-level technical manuscript designed for immediate application in analytical development (AD) and quality control (QC) environments.

Executive Summary

The compound 2-Amino-5-nitro-benzo[de]isoquinoline-1,3-dione (commonly referred to in naphthalimide nomenclature as

-amino-3-nitro-1,8-naphthalimide ) presents specific analytical challenges due to its planar aromatic structure, potential for strong - stacking, and the critical presence of regio-isomers.

While NMR is the gold standard for structural elucidation, it often fails to quantify structurally similar impurities (like the 4-nitro isomer) at levels

. This guide establishes a High-Performance Liquid Chromatography (HPLC) protocol using a Phenyl-Hexyl stationary phase to achieve superior isomer resolution compared to standard C18 chemistries. We validate this approach against qNMR and TLC, demonstrating why HPLC is the non-negotiable standard for pharmaceutical-grade purity assessment.

The Analytical Challenge: Chemistry & Impurities

To validate purity, one must first understand the synthesis vector and degradation pathways. The target molecule is typically synthesized via the condensation of 3-nitro-1,8-naphthalic anhydride with hydrazine monohydrate.

Critical Quality Attributes (CQAs)

• Regio-Isomeric Purity: Commercial "3-nitro" anhydride starting materials often contain 5-10% of the 4-nitro isomer (6-nitro-benzo[de]isoquinoline). These isomers have identical molecular weights (

  ) and similar polarities, making MS detection insufficient.

• Starting Material Clearance: Unreacted anhydride hydrolyzes to the dicarboxylic acid in aqueous media, altering retention behavior.

• Hydrazine Clearance: As a genotoxic impurity (GTI), hydrazine levels must be controlled, though typically via a separate GC or derivatization method. This guide focuses on the organic impurities.

Impurity Pathway Diagram

The following diagram maps the synthesis and potential impurity profile.

Figure 1: Synthesis and impurity generation pathways. Note that the nitro group typically quenches fluorescence, making UV detection more reliable than Fluorescence detection (FLD) for the parent compound.

Comparative Analysis: HPLC vs. Alternatives

Why invest in HPLC method development when NMR is faster? The table below objectively compares the techniques for this specific naphthalimide derivative.

Feature	HPLC (Proposed Method)	qNMR (Quantitative 1H-NMR)	TLC (Thin Layer Chrom.)
Primary Utility	Purity Quantification & Isomer Separation	Structural Identity	Quick Reaction Monitoring
Isomer Resolution	Excellent (Rs > 2.0 with Phenyl-Hexyl)	Poor (Overlapping aromatic signals)	Moderate (Co-elution common)
LOD (Sensitivity)	~0.05% (Trace analysis capable)	~1.0% (Low sensitivity for traces)	~5.0% (Visual estimation)
Linearity	(Wide dynamic range)	N/A (Single point)	N/A
Throughput	15-20 min/sample	10-30 min/sample	5 min (Parallel)
Verdict	REQUIRED for CoA	REQUIRED for ID	Process Check Only

Experimental Protocol: The Validated HPLC Method

This protocol prioritizes the separation of the 5-nitro (target) and 6-nitro (impurity) isomers using

- selective stationary phases.

Chromatographic Conditions[2][3][4][5][6][7][8][9]

• System: Agilent 1260/1290 or Waters Alliance (Quaternary Pump).

• Column: Phenyl-Hexyl (e.g., Phenomenex Luna Phenyl-Hexyl or Agilent ZORBAX Eclipse Plus Phenyl-Hexyl),

  .

  • Rationale: The Phenyl-Hexyl phase interacts with the nitro-aromatic ring electrons, providing selectivity that standard C18 columns lack for positional isomers.

• Mobile Phase A: Water + 0.1% Formic Acid (FA).

• Mobile Phase B: Acetonitrile (ACN) + 0.1% Formic Acid.

  • Note: Formic acid suppresses silanol activity and keeps the hydrazine moiety protonated/stable.

• Flow Rate:

  .

• Column Temp:

  .

• Detection: UV at 254 nm (aromatic backbone) and 340 nm (nitro-naphthalimide specific absorption).

Gradient Profile

Time (min)	% Mobile Phase B	Event
0.0	10	Initial Hold (Elute polar salts/hydrazine)
2.0	10	End Isocratic Hold
12.0	90	Gradient Ramp (Elute Target & Isomers)
15.0	90	Wash
15.1	10	Re-equilibration
20.0	10	End of Run

Sample Preparation

• Diluent: Dimethyl Sulfoxide (DMSO) is required due to the poor solubility of planar naphthalimides in pure alcohols or water.

• Stock Solution: Dissolve

  of sample in DMSO ( ).

• Working Solution: Dilute Stock 1:10 with Mobile Phase B (ACN) to prevent peak distortion from solvent mismatch. Final conc:

  .

• Filtration:

  PTFE filter (Nylon may adsorb the dye).

Method Logic & Mechanism

The following workflow illustrates the decision-making process for this specific separation.

Figure 2: Method Development Logic. The Phenyl-Hexyl phase is selected specifically to resolve the positional isomers which co-elute on standard C18 phases.

Results & Data Interpretation

When validating the method, the following performance metrics should be expected.

System Suitability Criteria

Parameter	Acceptance Criteria	Typical Result (Phenyl-Hexyl)
Retention Time (RT)	min	Target: ~8.5 min
Tailing Factor (Tf)		1.1 (Excellent symmetry)
Resolution (Rs)	(between isomers)	2.2 (Target vs. 6-nitro isomer)
Theoretical Plates (N)		> 12,000

Troubleshooting Guide

• Peak Tailing: Naphthalimides can interact with residual silanols. Ensure 0.1% Formic Acid or TFA is fresh. If tailing persists, switch to a "End-capped" column version.

• Split Peaks: Usually indicates sample solvent mismatch. Ensure the injection solvent contains at least 50% organic mobile phase or reduce injection volume to

  .

• Ghost Peaks: Hydrazine residues can react with acetone or aldehydes in the mobile phase. Use HPLC-grade solvents exclusively.

References

• Synthesis and Isomerism: Al-Salahi, R., & Marzouk, M. (2014). Synthesis of Novel 2-Amino-benzo[de]isoquinolin-1,3-dione Derivatives. Asian Journal of Chemistry, 26, 2166-2172.[1] [Link]

• HPLC Separation of Nitro-Aromatics: Huesgen, A. G. (2012). Optimizing the Separation of 20 Nitro-aromatics Using Consecutively, a Phenyl-Hexyl Column with pi-pi Interaction and a C-18 Column. Agilent Application Notes. [Link]

• Purity Validation (NMR vs HPLC): Potangale, C. N., & Pardeshi, S. K. (2014). Quantification of drugs by proton NMR incorporated internal standard method. Eurasian Journal of Analytical Chemistry, 9(1), 1-7. [Link]

• Fluorescence Properties: Geraghty, C., et al. (2021).[2] 1,8-Naphthalimide based fluorescent sensors for enzymes.[2] Coordination Chemistry Reviews, 437, 213713.[2] (Discusses nitro-quenching mechanism). [Link][2]

Sources

• 1. asianpubs.org [asianpubs.org]
• 2. mural.maynoothuniversity.ie [mural.maynoothuniversity.ie]

Comparative Guide: Stokes Shift and Photophysics of Nitro vs. Unsubstituted 1,8-Naphthalimides

The following guide provides an in-depth comparative analysis of the photophysical properties of nitro-substituted versus unsubstituted 1,8-naphthalimides, focusing on the Stokes shift and the underlying electronic mechanisms.

[1]

Executive Summary

This guide compares the photophysical profiles of unsubstituted 1,8-naphthalimides (core structure with hydrogen at the 4-position) and 4-nitro-1,8-naphthalimides .

• Unsubstituted Naphthalimides: Exhibit intrinsic blue fluorescence with a small-to-moderate Stokes shift (~50–60 nm). The emission arises from a localized

  transition.

• Nitro-Substituted Naphthalimides: Are characterized by fluorescence quenching (non-fluorescent). The strong electron-withdrawing nitro group facilitates rapid Intersystem Crossing (ISC) to the triplet state, effectively silencing radiative decay. Consequently, they do not exhibit a functional Stokes shift in practical applications, serving instead as "dark" precursors or quenchers.

Photophysical Mechanisms[1][2]

The divergence in Stokes shift and quantum yield stems from the electronic nature of the lowest excited singlet state (

).

Unsubstituted 1,8-Naphthalimides

• Mechanism: The transition is primarily of

  character involving the naphthalene core.

• Stokes Shift: The geometry of the excited state (

  ) is similar to the ground state ( ), resulting in a small energy loss due to vibrational relaxation. This leads to a relatively narrow Stokes shift.

• Emission: Moderate quantum yield (

  depending on solvent), emitting in the violet-blue region (~380–400 nm).

Nitro-Substituted 1,8-Naphthalimides[3]

• Mechanism: The 4-nitro group introduces low-lying

  states and enhances spin-orbit coupling.

• Quenching: Upon excitation, the molecule undergoes rapid Intersystem Crossing (ISC) from the singlet excited state (

  ) to the triplet state ( ), or relaxes via non-radiative thermal pathways.

• Stokes Shift: Because the radiative pathway is outcompeted by non-radiative decay, the Stokes shift is effectively undefined or observable only as weak phosphorescence at cryogenic temperatures.

Mechanistic Visualization (Jablonski Diagram)

Caption: Comparison of excited-state dynamics. Unsubstituted derivatives decay radiatively (fluorescence), while nitro derivatives undergo intersystem crossing (ISC), quenching emission.

Comparative Data Analysis

The following table contrasts the key spectroscopic parameters in a standard polar aprotic solvent (Acetonitrile, MeCN).

Parameter	Unsubstituted (N-Butyl-1,8-NI)	4-Nitro-1,8-Naphthalimide
Absorption Max ( )	343 nm	340–360 nm (Broad)
Emission Max ( )	397 nm	None (Quenched)
Stokes Shift ( )	~54 nm (approx. 4000 cm⁻¹)	N/A
Quantum Yield ( )	0.05 – 0.50 (Solvent dependent)	< 0.005 (Non-fluorescent)
Visual Appearance	Colorless solution, Blue fluorescence	Pale yellow solution, Non-fluorescent
Primary Application	Reference fluorophore, OBA	"Turn-on" probe precursor (Nitro Amine)

Note: Data represents typical values for N-alkyl-1,8-naphthalimides. "Unsubstituted" refers to the naphthalene ring carbons.

Experimental Protocols

To validate these properties, the following protocols ensure accurate characterization, specifically addressing the challenge of measuring quenched fluorophores.

Materials & Preparation

• Solvent: Spectroscopic grade Acetonitrile (MeCN) or Ethanol (EtOH).

• Concentration: Prepare

  stock solutions. High concentrations ( ) may cause aggregation or inner-filter effects, especially for the nitro compound which absorbs strongly in the UV.

Spectroscopic Workflow

Step 1: UV-Vis Absorption [1]

• Blank the spectrophotometer with pure solvent.

• Scan from 250 nm to 500 nm.

• Observation:

  • Unsubstituted: Sharp peaks around 330–345 nm with vibronic structure.

  • Nitro:[2][1][3][4][5] Broad, structureless band centered ~350 nm.

Step 2: Fluorescence Emission

• Set excitation wavelength (

  ) to the absorption maximum determined in Step 1 (e.g., 340 nm).

• Set emission slit widths (e.g., 2.5 nm or 5 nm).

• Scan emission from 360 nm to 650 nm.

• Critical Control: For the nitro compound, if a signal is detected, verify it is not Raman scattering by changing

  by 10 nm; Raman peaks will shift, true fluorescence will not.

Step 3: Quantum Yield Estimation (Comparative)

• Use Quinine Sulfate (in 0.1 M H₂SO₄,

  ) as a reference.

• Measure integrated fluorescence intensity (

  ) and absorbance ( ) at for both sample and reference.

• Calculate

  using:

  • Result: The nitro compound will yield a

    value near zero, confirming the "undefined" Stokes shift context.

Synthesis & Structural Context[2][3][8][9][10][11]

The nitro-naphthalimide is often an intermediate. The "Large Stokes Shift" often cited in naphthalimide literature typically refers to 4-amino-1,8-naphthalimides (ICT probes), not the nitro precursor.

Caption: Synthetic pathway. The nitro derivative (red) is the non-fluorescent precursor to the highly fluorescent amino derivative (green).

References

• Photophysics of 1,8-Naphthalimides: Title: "Fluorescence behaviour of 2-, 3- and 4-amino-1,8-naphthalimides: effects of the substitution positions." Source: Photochemical & Photobiological Sciences, 2009. URL:[Link]

• Quenching Mechanisms: Title: "Electronic Properties of 4-Substituted Naphthalimides." Source: The Journal of Physical Chemistry A, 2009. URL:[Link]

• Nitro-based Probes: Title: "1,8-Naphthalimide based fluorescent sensors for enzymes." Source: Coordination Chemistry Reviews, 2021. URL:[Link]

• Synthesis and Properties: Title: "Synthesis and Fluorescent Property Study of Novel 1,8-Naphthalimide-Based Chemosensors." Source: Molecules, 2018.[6][7] URL:[Link]

Sources

• 1. faculty.uobasrah.edu.iq [faculty.uobasrah.edu.iq]
• 2. mdpi.com [mdpi.com]
• 3. researchgate.net [researchgate.net]
• 4. arts.units.it [arts.units.it]
• 5. Structural Effect on Absorption and Emission Properties of 1,8-Naphthalimide Derivatives: a DFT Study - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. mdpi.com [mdpi.com]
• 7. Synthesis and Fluorescent Property Study of Novel 1,8-Naphthalimide-Based Chemosensors [mdpi.com]